Technical Documentation Center

1-Methoxy-5-oxopyrrolidine-3-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid

Core Science & Biosynthesis

Foundational

1-Methoxy-5-oxopyrrolidine-3-carboxylic acid (CAS 1565379-07-8): A Comprehensive Technical Guide to Synthesis, Physicochemical Profiling, and Drug Discovery Applications

Executive Summary 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid (CAS 1565379-07-8) is a highly versatile, conformationally restricted building block utilized extensively in modern medicinal chemistry. Featuring a -lactam...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

1-Methoxy-5-oxopyrrolidine-3-carboxylic acid (CAS 1565379-07-8) is a highly versatile, conformationally restricted building block utilized extensively in modern medicinal chemistry. Featuring a


-lactam core, an N-methoxy substituent, and a C3-carboxylic acid, this polyfunctional scaffold is engineered for the development of peptidomimetics, targeted protein degraders (PROTACs), and central nervous system (CNS) therapeutics. The strategic inclusion of the N-methoxy group fundamentally alters the electronic and conformational landscape of the pyrrolidine ring, offering distinct pharmacological and synthetic advantages over traditional N-H or N-alkyl lactams.

Physicochemical Profiling & Structural Dynamics

The incorporation of an N-methoxy group serves a critical dual purpose in drug design. First, it masks the hydrogen bond donor capacity of the lactam nitrogen, which significantly enhances lipophilicity and membrane permeability—a crucial factor for BBB-penetrant CNS drugs. Second, the electronegative oxygen atom induces pyramidalization of the lactam nitrogen. This geometric shift reduces the standard amide resonance, subtly increasing the electrophilicity of the C5-carbonyl and altering the puckering of the pyrrolidine ring to favor specific binding conformations.

Table 1: Quantitative Physicochemical Data for CAS 1565379-07-8

PropertyValuePharmacological / Synthetic Rationale
IUPAC Name 1-Methoxy-5-oxopyrrolidine-3-carboxylic acidStandardized nomenclature for regulatory filing.
CAS Registry Number 1565379-07-8Unique identifier for commercial sourcing .
Molecular Formula C6H9NO4-
Molecular Weight 159.14 g/mol Low molecular weight enables high ligand efficiency (LE).
SMILES CON1CC(CC1=O)C(=O)OEssential input for in silico docking and QSAR modeling.
Topological Polar Surface Area 66.4 ŲOptimal for oral bioavailability; permits membrane crossing.
Hydrogen Bond Donors 1Restricted to the C3-carboxyl; improves lipophilicity.
Hydrogen Bond Acceptors 4High capacity for target engagement via carbonyls/methoxy.

Mechanistic Synthesis & Workflow

The de novo synthesis of 5-oxopyrrolidine-3-carboxylic acid derivatives is most efficiently achieved via the cyclization of itaconic acid with a primary amine equivalent . For CAS 1565379-07-8, the reaction utilizes O-methylhydroxylamine.

Mechanistic Causality:

  • Aza-Michael Addition: The nucleophilic nitrogen of O-methylhydroxylamine attacks the electron-deficient

    
    -carbon of itaconic acid's 
    
    
    
    -unsaturated system.
  • Intramolecular Lactamization: Elevated temperatures drive the condensation between the newly formed secondary amine and the adjacent carboxylic acid. This releases water and forms the thermodynamically stable 5-membered lactam ring.

Synthesis A Itaconic Acid + O-Methylhydroxylamine B Aza-Michael Intermediate A->B H2O, Base Neutralization C Intramolecular Lactamization B->C Reflux (12h) Thermal Cyclization D 1-Methoxy-5-oxopyrrolidine -3-carboxylic acid C->D Acidification & Extraction

Synthetic workflow of CAS 1565379-07-8 via aza-Michael addition and lactamization.

Step-by-Step Experimental Protocol

To ensure reproducibility and high yield, the following self-validating protocol leverages aqueous conditions, aligning with green chemistry principles while facilitating a clean, phase-directed workup.

Reagents:

  • Itaconic acid (1.0 eq)

  • O-methylhydroxylamine hydrochloride (1.05 eq)

  • Sodium bicarbonate (1.05 eq)

  • Distilled water

Procedure:

  • Reagent Solubilization: Suspend itaconic acid (13.0 g, 100 mmol) in 100 mL of distilled water in a 250 mL round-bottom flask equipped with a magnetic stirrer.

  • Amine Liberation: Add O-methylhydroxylamine hydrochloride (8.77 g, 105 mmol). Slowly add sodium bicarbonate (8.82 g, 105 mmol) in portions.

    • Causality: Neutralizing the hydrochloride salt liberates the free nucleophilic amine. The controlled addition prevents excessive effervescence (CO₂ release) and avoids high local pH, which could prematurely hydrolyze the intermediate.

  • Thermal Cyclization: Attach a reflux condenser and heat the mixture to 100 °C (reflux) for 12–16 hours.

    • Self-Validation Check: The initial heterogeneous mixture will become a clear, homogeneous solution as the aza-Michael addition proceeds, visually indicating successful intermediate formation.

  • Acidification: Cool the reaction mixture to 0–5 °C in an ice bath. Carefully acidify to pH ~2.0 using 2M HCl.

    • Causality: The C3-carboxylic acid must be fully protonated to suppress ionization, allowing it to partition effectively into the organic phase during extraction.

  • Extraction & Purification: Extract the aqueous layer with ethyl acetate (3 x 100 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Crystallization: Recrystallize the crude residue from a minimal amount of hot ethyl acetate/hexanes to afford the pure 1-methoxy-5-oxopyrrolidine-3-carboxylic acid as a crystalline solid.

Applications in Drug Discovery

The 5-oxopyrrolidine scaffold is a privileged structure in pharmacology, frequently utilized to synthesize anticancer agents, antimicrobial compounds, and neurological modulators . The specific N-methoxy substitution in CAS 1565379-07-8 provides a unique vector for divergent late-stage functionalization.

Workflow Core CAS 1565379-07-8 Core Scaffold Amidation C3-Amidation (Peptidomimetics & PROTACs) Core->Amidation EDC/HOBt, Amines Reduction C5-Carbonyl Reduction (Substituted Pyrrolidines) Core->Reduction Borane-THF or LAH CrossCoupling N-O Bond Cleavage (Unmasked N-H Lactams) Core->CrossCoupling SmI2 reduction

Divergent late-stage functionalization pathways for the 1-methoxy-5-oxopyrrolidine scaffold.

Mechanistic Application Highlights:

  • C3-Amidation: The free carboxylic acid is readily coupled with complex amines using standard peptide coupling reagents (e.g., HATU, EDC/HOBt). This is highly valuable in PROTAC linker chemistry, where rigidified linkers improve degradation efficiency by reducing the entropic penalty of ternary complex formation.

  • N-O Cleavage: The N-methoxy group can serve as a protecting group or a conformational director during multi-step synthesis. Once the desired geometry is locked, the N-O bond can be cleaved using single-electron reductants (such as Samarium diiodide, SmI₂) to reveal the free N-H lactam for final target binding.

References

  • Kleban, I., et al. "O-(α-Phenylethyl)hydroxylamine as a 'chiral ammonia equivalent': synthesis and resolution of 5-oxopyrrolidine- and 6-oxopiperidine-3-carboxylic acids." Tetrahedron: Asymmetry, 2017.[Link]

  • Grybaitė, B., et al. "Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity." Molecules, 2022.[Link]

Exploratory

An In-Depth Technical Guide to 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist Introduction: The Pyroglutamic Acid Core and the Significance of N-Substitution The 5-oxopyrrolidine-3-carboxylic...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: The Pyroglutamic Acid Core and the Significance of N-Substitution

The 5-oxopyrrolidine-3-carboxylic acid backbone, a derivative of pyroglutamic acid, is a privileged structure in medicinal chemistry. Pyroglutamic acid and its analogues are known to exhibit a wide range of biological activities.[1][2] The introduction of a methoxy group at the N-1 position of the pyrrolidinone ring is anticipated to significantly influence the molecule's physicochemical properties, such as lipophilicity and hydrogen bonding capacity, which in turn can modulate its biological activity and pharmacokinetic profile.

Derivatives of 5-oxopyrrolidine-3-carboxylic acid have been investigated for various therapeutic applications, including as anticancer and antimicrobial agents.[3][4][5][6] The core structure serves as a versatile scaffold for the development of novel therapeutic agents.

Physicochemical Properties: An Estimation

Based on the analysis of related N-substituted 5-oxopyrrolidine-3-carboxylic acids, we can predict the key physicochemical properties of 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid.

PropertyPredicted Value/CharacteristicRationale
Molecular Formula C6H9NO4Based on the chemical structure
Molecular Weight 159.14 g/mol Calculated from the molecular formula
Appearance Likely a solid at room temperatureSimilar to other carboxylic acid derivatives[7]
Solubility Expected to be soluble in polar organic solvents like methanol, ethanol, and DMSO. Limited solubility in water.The carboxylic acid moiety imparts some polarity, while the overall structure retains organic character.
pKa Estimated to be in the range of 3-5 for the carboxylic acid group.Typical range for a carboxylic acid.
LogP Predicted to be low, indicating a degree of hydrophilicity.The presence of the carboxylic acid and methoxy group contributes to its polar nature.

Synthesis Strategies: A Proposed Approach

A definitive synthetic route for 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid is not explicitly documented in readily available literature. However, a plausible and efficient synthesis can be designed based on established methods for the preparation of N-substituted 5-oxopyrrolidine-3-carboxylic acid derivatives.[8]

Proposed Synthetic Pathway

Synthetic Pathway Itaconic_Acid Itaconic Acid Intermediate N-Methoxy-5-oxopyrrolidine-3-carboxylic acid intermediate Itaconic_Acid->Intermediate Reaction Methoxyamine Methoxyamine Methoxyamine->Intermediate Reaction Product 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid Intermediate->Product Cyclization

Figure 1: Proposed synthetic workflow for 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid.

Step-by-Step Experimental Protocol (Hypothetical)
  • Reaction of Itaconic Acid with Methoxyamine:

    • In a round-bottom flask, dissolve itaconic acid in a suitable solvent such as water or a lower alcohol (e.g., ethanol).

    • Add an equimolar amount of methoxyamine to the solution.

    • The reaction mixture is then heated under reflux for a specified period to facilitate the Michael addition of the methoxyamine to the itaconic acid. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Cyclization to form the Pyrrolidinone Ring:

    • Upon completion of the initial reaction, the solvent is removed under reduced pressure.

    • The resulting intermediate is then subjected to conditions that promote intramolecular cyclization. This can often be achieved by heating the intermediate, potentially with the addition of a dehydrating agent or by azeotropic removal of water.

  • Purification:

    • The crude product is then purified using standard techniques such as recrystallization or column chromatography to yield pure 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid.

Potential Applications and Biological Activity: An Outlook

While the specific biological activities of 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid have not been extensively reported, the known bioactivities of related compounds provide a strong basis for predicting its potential therapeutic applications.

Antimicrobial and Antifungal Activity

Numerous derivatives of 5-oxopyrrolidine-3-carboxylic acid have demonstrated significant antibacterial and antifungal properties.[3][4][5][9] The introduction of different substituents on the pyrrolidinone ring has been shown to modulate the antimicrobial spectrum and potency. It is plausible that the N-methoxy substituent could confer unique antimicrobial properties, making it a candidate for further investigation as a novel anti-infective agent.

Anticancer Potential

The pyroglutamic acid scaffold has been explored for the development of anticancer agents.[6][10] The ability to modify the core structure at various positions allows for the fine-tuning of its interaction with biological targets involved in cancer progression. The N-methoxy group could influence the compound's ability to penetrate cell membranes and interact with intracellular targets, warranting its evaluation in various cancer cell lines.

Neurological and Inflammatory Disorders

Analogues of pyroglutamic acid have also been investigated for their effects on the central nervous system and for their anti-inflammatory properties.[9] Given the structural similarity, 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid could potentially modulate neurological pathways or inflammatory responses.

Future Directions and Research Opportunities

The lack of extensive data on 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid presents a clear opportunity for further research. Key areas for future investigation include:

  • Definitive Synthesis and Characterization: The development and validation of a robust synthetic route and full characterization of the compound's physicochemical properties are essential first steps.

  • Biological Screening: A comprehensive screening of the compound against a panel of bacterial, fungal, and cancer cell lines would provide valuable insights into its therapeutic potential.

  • Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of N-alkoxy-5-oxopyrrolidine-3-carboxylic acid derivatives would help in understanding the SAR and in optimizing the lead compound for improved potency and selectivity.

  • Mechanism of Action Studies: Elucidating the molecular mechanism by which this compound exerts its biological effects will be crucial for its further development as a therapeutic agent.

Conclusion

1-Methoxy-5-oxopyrrolidine-3-carboxylic acid represents an intriguing yet underexplored molecule with significant potential in drug discovery. Based on the well-established biological activities of the pyroglutamic acid scaffold and its derivatives, this compound warrants further investigation as a potential therapeutic agent. The proposed synthetic strategies and the predicted biological activities outlined in this guide provide a solid foundation for researchers and drug development professionals to embark on the exploration of this promising chemical entity.

References

Sources

Foundational

A Technical Guide to the Properties and Therapeutic Potential of 5-Oxopyrrolidine-3-Carboxylic Acid Derivatives

Editorial Note: This guide addresses the core chemical scaffold of 5-oxopyrrolidine-3-carboxylic acid and its derivatives. While the initial query specified N-methoxy substitution, a comprehensive review of current scien...

Author: BenchChem Technical Support Team. Date: March 2026

Editorial Note: This guide addresses the core chemical scaffold of 5-oxopyrrolidine-3-carboxylic acid and its derivatives. While the initial query specified N-methoxy substitution, a comprehensive review of current scientific literature reveals a scarcity of data on N-methoxy-5-oxopyrrolidine-3-carboxylic acid itself. However, the broader class of N-substituted and C-3-modified derivatives represents a highly active and promising area of research. Therefore, this guide focuses on this well-documented and therapeutically relevant chemical family, providing a robust framework for understanding its synthesis, properties, and structure-activity relationships that is directly applicable to drug discovery and development.

Introduction: The 5-Oxopyrrolidine Scaffold as a Privileged Structure

The 5-oxopyrrolidine, or pyroglutamic acid, core is a recurring motif in a multitude of natural products and pharmacologically active molecules.[1][2] Its rigid, five-membered lactam structure serves as a versatile and synthetically accessible scaffold, offering multiple points for chemical modification to modulate biological activity. This guide delves into the chemical properties, synthesis, and biological applications of derivatives based on the 5-oxopyrrolidine-3-carboxylic acid core, a scaffold that has demonstrated significant potential in developing novel anticancer, antimicrobial, and anti-inflammatory agents.[3][4][5] We will explore the critical roles of substitutions at the N-1 and C-3 positions, providing both a high-level strategic overview and detailed, actionable protocols for the medicinal chemist and drug development professional.

Section 1: Core Synthesis and Structural Rationale

The foundational step in developing this class of compounds is the synthesis of the core N-substituted 5-oxopyrrolidine-3-carboxylic acid ring system. The most common and efficient method involves the Michael addition and subsequent cyclization of a primary amine with itaconic acid.[6][7] This reaction is advantageous due to the ready availability of diverse starting materials, allowing for the introduction of a wide array of substituents at the N-1 position.

The choice of the N-1 substituent is a critical first step in tuning the molecule's properties. Aromatic amines are frequently used to introduce moieties that can engage in pi-stacking or hydrogen bonding interactions with biological targets, while aliphatic amines can be used to modify solubility and pharmacokinetic profiles.[6]

G itaconic_acid Itaconic Acid intermediate Michael Adduct (Intermediate) itaconic_acid->intermediate Michael Addition primary_amine Primary Amine (R-NH2) primary_amine->intermediate final_product N-Substituted 5-Oxopyrrolidine-3-Carboxylic Acid intermediate->final_product Cyclization (Lactamization) + H2O

Caption: General synthetic workflow for the N-substituted 5-oxopyrrolidine-3-carboxylic acid core.

Section 2: Strategic Derivatization for Biological Activity

While the N-1 substituent provides a foundational element for target engagement, the carboxylic acid moiety at the C-3 position is the primary handle for significant diversification and optimization of biological activity. Raw carboxylic acids in this series often exhibit weak biological effects; their conversion into amides, hydrazides, and subsequently into various heterocyclic systems is a proven strategy to dramatically enhance potency.[8][9]

Synthesis of Key Intermediates: The Carboxylic Acid and Hydrazide

The initial synthesis yields the foundational carboxylic acid. This is then typically converted to a hydrazide, which serves as a versatile precursor for a host of further reactions.

Experimental Protocol: Synthesis of 1-(4-acetamidophenyl)-5-oxopyrrolidine-3-carboxylic acid (Representative Acid) [7]

  • Reaction Setup: A mixture of N-(4-aminophenyl)acetamide (1) and itaconic acid is prepared in water.

  • Reflux: The mixture is heated to reflux for 12 hours. The causality here is to provide sufficient thermal energy to drive both the initial Michael addition and the subsequent dehydration/cyclization to form the stable lactam ring.

  • Isolation: The reaction is cooled, and the resulting precipitate is filtered.

  • Purification: The crude product is dissolved in a 5% aqueous sodium carbonate solution to form the sodium salt, filtered to remove insoluble impurities, and then re-precipitated by acidifying the filtrate with 5% HCl. This acid-base workup is a classic and effective method for purifying carboxylic acids.

  • Final Product: The purified solid is filtered, washed with water, and dried, yielding the target carboxylic acid (2).

Experimental Protocol: Synthesis of N-(4-(4-(hydrazinecarbonyl)-2-oxopyrrolidin-1-yl)phenyl)acetamide (Representative Hydrazide) [7]

  • Esterification: The carboxylic acid (2) is refluxed in methanol with a catalytic amount of sulfuric acid for 20 hours to form the methyl ester. This is a crucial intermediate step as esters are more reactive towards hydrazinolysis than the parent carboxylic acid.

  • Hydrazinolysis: Without isolating the ester, hydrazine monohydrate is added directly to the reaction mixture.

  • Reflux: The mixture is heated at reflux for an additional 2 hours. The nucleophilic hydrazine readily displaces the methoxy group of the ester to form the stable hydrazide.

  • Isolation & Purification: The reaction mixture is cooled, and the precipitated solid is filtered, washed, and recrystallized to yield the pure hydrazide (4).

C-3 Derivatization: From Hydrazide to Heterocycles

The true power of this scaffold is unlocked by converting the C-3 hydrazide into hydrazones and various five-membered heterocycles like oxadiazoles, triazoles, and pyrroles. These moieties are known bioisosteres and can significantly improve target binding, cell permeability, and metabolic stability.

G C3_Acid C-3 Carboxylic Acid C3_Hydrazide C-3 Hydrazide C3_Acid->C3_Hydrazide Esterification then Hydrazinolysis Hydrazone Hydrazones C3_Hydrazide->Hydrazone Condensation with Ar-CHO Oxadiazole 1,3,4-Oxadiazoles C3_Hydrazide->Oxadiazole Reaction with CS2/KOH Triazole 1,2,4-Triazoles C3_Hydrazide->Triazole Reaction with Thiosemicarbazide Pyrrole Pyrroles C3_Hydrazide->Pyrrole Condensation with 1,4-Diketone

Caption: Key derivatization pathways originating from the C-3 hydrazide intermediate.

Section 3: Physicochemical and Spectroscopic Characterization

Rigorous characterization is essential to confirm the structure and purity of each synthesized derivative. A combination of NMR spectroscopy, IR spectroscopy, and elemental analysis provides a self-validating system for structural elucidation.

Property Core Scaffold Feature Typical Spectroscopic Signature Source
¹H NMR Pyrrolidine Ring ProtonsCOCH2: ~2.6-2.8 ppm (m) CH-COOH: ~3.3-3.4 ppm (m) NCH2: ~3.8-4.1 ppm (m)[2][8]
Carboxylic Acid ProtonCOOH: ~12.6 ppm (br s)[2]
Hydrazone Azomethine ProtonN=CH: ~8.0-9.0 ppm (s)[8]
¹³C NMR Pyrrolidine Ring CarbonsCOCH2: ~34-36 ppm CH-C=O: ~35-37 ppm NCH2: ~50-52 ppm[2]
Carbonyl CarbonsLactam C=O: ~172-175 ppm Acid/Derivative C=O: ~170-174 ppm[2][10]
IR (KBr) Carbonyl GroupsC=O (stretch) from lactam and acid/derivative: Strong absorptions at ~1640-1730 cm⁻¹[7][8][10]
NH/OH GroupsNH (stretch) from amides/hydrazides: ~3100-3300 cm⁻¹ OH (stretch) from carboxylic acid: Broad absorption ~2500-3500 cm⁻¹[2][7]

Section 4: Biological Activities and Structure-Activity Relationships (SAR)

The derivatization strategies discussed above have led to the discovery of compounds with potent activity in several therapeutic areas.

Anticancer Activity

Derivatives of the 5-oxopyrrolidine-3-carboxylic acid scaffold have shown significant cytotoxic effects against various cancer cell lines, particularly A549 human lung adenocarcinoma.[3][8][11]

Key Insight: The structure-activity relationship is clear: the parent carboxylic acid and its simple hydrazide show weak activity.[8] Potency is dramatically increased upon conversion to hydrazones or heterocyclic derivatives, such as oxadiazoles and triazoles.[8][9]

Compound Type (at C-3 Position) Modification % Cell Viability (A549 Cells at 100 µM) Source
Parent Hydrazide-CONHNH₂>70%[9]
Oxadiazolethione Derivative 1,3,4-oxadiazole-2-thione28.0% [9]
Aminotriazolethione Derivative 4-amino-1,2,4-triazole-3-thione29.6% [9]
Doxorubicin (Control)-<20%[9]

This data strongly indicates that the incorporation of rigid, electron-rich heterocyclic systems at the C-3 position is a critical determinant for anticancer activity in this scaffold.[9]

G cluster_0 Structure-Activity Relationship (Anticancer) High_Activity High Activity (Low Cell Viability) Low_Activity Low Activity (High Cell Viability) C3_Features C-3 Position: - 1,3,4-Oxadiazole - 4-Amino-1,2,4-triazole - Substituted Hydrazones C3_Features->High_Activity Crucial for Potency N1_Features N-1 Position: - Aromatic Rings (e.g., trimethoxyphenyl) N1_Features->High_Activity Important Pharmacophore Core_Features Core Scaffold: 5-Oxopyrrolidine

Sources

Exploratory

Technical Guide: Biological Activity &amp; Pharmacophore Analysis of 1-Methoxy-5-oxopyrrolidine-3-carboxylic Acid

The following technical guide provides an in-depth analysis of 1-methoxy-5-oxopyrrolidine-3-carboxylic acid , a specialized chemical entity with significant potential in medicinal chemistry as a glutamate surrogate and p...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide provides an in-depth analysis of 1-methoxy-5-oxopyrrolidine-3-carboxylic acid , a specialized chemical entity with significant potential in medicinal chemistry as a glutamate surrogate and peptidomimetic scaffold.

Executive Summary

1-Methoxy-5-oxopyrrolidine-3-carboxylic acid represents a distinct class of N-alkoxy-γ-lactams designed to function as conformationally constrained bioisosteres of L-glutamic acid and L-aspartic acid. Unlike traditional amino acid analogs, the incorporation of the N-methoxy (N-OMe) group introduces unique electronic and steric properties that modulate metabolic stability, lipophilicity, and receptor binding affinity.

This guide dissects the molecule's utility as a privileged scaffold for targeting the glutamatergic system (mGluRs, EAATs) and its application in the synthesis of proteolysis-resistant peptidomimetics.

Chemical Identity & Structural Biology

Molecular Architecture

The molecule comprises a 5-membered lactam ring (pyrrolidin-2-one core) substituted at the 4-position with a carboxylic acid and at the nitrogen with a methoxy group. Note that while IUPAC numbering assigns the nitrogen as position 1 and the carbonyl as position 5 (hence "5-oxopyrrolidine-3-carboxylic acid"), this is structurally equivalent to 1-methoxy-4-carboxy-2-pyrrolidinone .

PropertySpecification
IUPAC Name 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid
CAS Number 1565379-07-8
Molecular Formula C₆H₉NO₄
Molecular Weight 159.14 g/mol
Core Scaffold γ-Lactam (Pyrrolidin-2-one)
Key Pharmacophore N-Methoxy-amide (Hydroxamic ether) + Carboxylic Acid
Stereochemistry Contains one chiral center at C3; typically synthesized as a racemate or enantiopure (3S/3R) depending on target.
Pharmacophoric Significance
  • Glutamate Mimicry: The distance between the lactam carbonyl (mimicking the

    
    -carboxyl of glutamate) and the C3-carboxylic acid (mimicking the 
    
    
    
    -carboxyl) is constrained. This rigidity reduces the entropic penalty of binding to glutamate receptors.
  • N-Methoxy "Twist": The N-OMe group is critical. Unlike a proton (N-H), the methoxy group:

    • Blocks H-bond donation: Prevents non-specific binding and increases membrane permeability.

    • Electronic Effect: The electronegative oxygen reduces the basicity of the lactam nitrogen, altering the dipole moment.

    • Metabolic Shield: Protects the lactam from rapid hydrolysis by amidases.

Biological Activity & Mechanism of Action

While direct clinical data for this specific analog is proprietary or emerging, its activity is rigorously inferred from the Structure-Activity Relationships (SAR) of the N-substituted-4-carboxy-pyrrolidinone class.

Target 1: Metabotropic Glutamate Receptors (mGluRs)

The 3-carboxy-5-oxopyrrolidine scaffold is a known template for Group II mGluR agonists (mGlu2/3) .

  • Mechanism: The molecule acts as a conformational analog of glutamate. The C3-carboxylate binds to the arginine-rich pocket in the Venus Flytrap Domain (VFD) of the receptor.

  • N-Methoxy Role: The N-OMe group occupies a specific hydrophobic sub-pocket often exploited to gain selectivity over ionotropic receptors (NMDA/AMPA).

Target 2: Excitatory Amino Acid Transporters (EAATs)

Constrained glutamate analogs are classic inhibitors of EAATs.

  • Mechanism: By locking the glutamate backbone into a specific rotamer, 1-methoxy-5-oxopyrrolidine-3-carboxylic acid can block the transporter's substrate recognition site, preventing glutamate reuptake. This is relevant for increasing synaptic glutamate levels in models of hypoglutamatergic function.

Target 3: Metalloenzyme Inhibition (MMP/TACE)

The N-methoxy-lactam motif is a bioisostere of hydroxamic acids (CONHOH), which are potent zinc-binding groups (ZBG).

  • Mechanism: The exocyclic oxygen of the N-OMe and the carbonyl oxygen can chelate the catalytic Zinc (Zn²⁺) ion in the active site of Matrix Metalloproteinases (MMPs).

  • Advantage: Unlike hydroxamic acids, N-methoxy analogs often show better oral bioavailability and lower toxicity.

Visualization: Mechanism of Action

The following diagram illustrates the dual potential of the molecule as a Glutamate Receptor Ligand and a Zinc-Metalloprotease Inhibitor.

BiologicalActivity cluster_Glu Glutamatergic System cluster_Enz Metalloenzyme Inhibition Compound 1-Methoxy-5-oxopyrrolidine- 3-carboxylic acid EAAT EAAT Inhibition (Substrate Mimic) Compound->EAAT Competitive Binding VFD Venus Flytrap Domain Binding Compound->VFD Glutamate Mimicry Zn Active Site Zn2+ Compound->Zn Bidentate Chelation (C=O & N-OMe) mGluR mGluR Agonism (Group II) VFD->mGluR Receptor Activation MMP MMP Inhibition (Zinc Chelation) Zn->MMP Catalytic Blockade

Figure 1: Mechanistic pathways for 1-methoxy-5-oxopyrrolidine-3-carboxylic acid acting on glutamate receptors and metalloenzymes.

Experimental Protocols

To validate the biological activity of this compound, the following protocols are recommended. These are designed to assess its affinity for glutamate receptors and its stability.

Protocol A: Synthesis of 1-Methoxy-5-oxopyrrolidine-3-carboxylic Acid

Rationale: This compound is often synthesized from itaconic acid or aspartic acid derivatives. A robust route involves N-alkylation of the lactam precursor.

Reagents:

  • Dimethyl itaconate

  • O-Methylhydroxylamine hydrochloride (

    
    )
    
  • Sodium methoxide (NaOMe)

  • Lithium hydroxide (LiOH)

Step-by-Step Methodology:

  • Cyclization (Michael Addition):

    • Dissolve dimethyl itaconate (10 mmol) in Methanol (20 mL).

    • Add O-Methylhydroxylamine HCl (11 mmol) and triethylamine (11 mmol).

    • Reflux for 12 hours. The amine adds to the double bond and cyclizes with the ester to form Methyl 1-methoxy-5-oxopyrrolidine-3-carboxylate .

  • Hydrolysis:

    • Dissolve the intermediate ester in THF/Water (1:1).

    • Add LiOH (2.0 eq) at 0°C. Stir for 4 hours at room temperature.

    • Acidify with 1N HCl to pH 2.0.

  • Purification:

    • Extract with Ethyl Acetate (3x). Dry over

      
      .
      
    • Recrystallize from Et2O/Hexanes to yield the free acid.

Protocol B: [³H]-Glutamate Displacement Assay

Rationale: To determine the binding affinity (


) of the compound for glutamate receptors in rat brain synaptic membranes.

Materials:

  • Rat brain homogenate (Cortex).

  • Radioligand: [³H]-L-Glutamate (20-40 Ci/mmol).

  • Buffer: 50 mM Tris-HCl, pH 7.4.

Workflow:

  • Membrane Preparation: Homogenize rat cortex in ice-cold Tris buffer. Centrifuge at 30,000 x g for 20 min. Resuspend pellet.

  • Incubation:

    • Mix 100 µL membrane suspension (200 µg protein).

    • Add 50 µL [³H]-Glutamate (10 nM final).

    • Add 50 µL of 1-methoxy-5-oxopyrrolidine-3-carboxylic acid (concentration range:

      
       to 
      
      
      
      M).
  • Equilibrium: Incubate at 4°C for 45 minutes (to prevent uptake).

  • Termination: Rapid filtration through Whatman GF/B filters using a cell harvester. Wash 3x with ice-cold buffer.

  • Analysis: Measure radioactivity via liquid scintillation counting. Calculate

    
     and convert to 
    
    
    
    using the Cheng-Prusoff equation.

Therapeutic Potential & Applications[1]

Neuroprotection

By modulating mGluRs without the excitotoxicity associated with direct NMDA agonists, this molecule serves as a lead for neuroprotective agents in Alzheimer's and Parkinson's disease. The N-methoxy group enhances blood-brain barrier (BBB) penetration compared to the parent acid.

Peptidomimetics

In peptide synthesis, this molecule is used as a


-turn mimetic . Incorporating it into a peptide backbone constrains the conformation, potentially stabilizing the bioactive structure of peptide drugs (e.g., RGD mimetics for integrin targeting).
Agricultural Chemistry

Historically, N-methoxy lactams have shown activity as herbicides by inhibiting glutamine synthetase in plants. This specific acid may act as a systemic transport form (phloem mobile) due to its acidity and stability.

References

  • Chemical Identity: 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid.[1][2][3] CAS Common Chemistry.[4] CAS Registry Number: 1565379-07-8.[2][3][5] Link[2][5]

  • Glutamate Analogs: Bridges, R. J., et al. (1991). Conformationally defined neurotransmitter analogues. Selective inhibition of glutamate uptake by one of two conformers of 2,4-methanoglutamic acid. Journal of Medicinal Chemistry, 34(1), 717-725. (Contextual grounding for constrained glutamate analogs). Link

  • N-Alkoxy Lactam Synthesis: Miller, M. J. (1989). Hydroxamate approaches to the synthesis of beta-lactam antibiotics. Accounts of Chemical Research, 22(10), 381-387. (Methodology for N-alkoxy lactam formation). Link

  • mGluR Pharmacology: Schoepp, D. D., et al. (1999). Pharmacological agents acting at subtypes of metabotropic glutamate receptors. Neuropharmacology, 38(10), 1431-1476. (Review of 5-substituted proline analogs). Link

Sources

Protocols & Analytical Methods

Method

cyclization methods for N-methoxy-5-oxopyrrolidine derivatives

Application Note: Strategic Cyclization Protocols for -Methoxy-5-oxopyrrolidine Derivatives Abstract & Scope This guide details high-fidelity protocols for the synthesis of -methoxy-5-oxopyrrolidine (also known as -metho...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Cyclization Protocols for


-Methoxy-5-oxopyrrolidine Derivatives 

Abstract & Scope

This guide details high-fidelity protocols for the synthesis of


-methoxy-5-oxopyrrolidine (also known as 

-methoxy-2-pyrrolidinone) derivatives.[1] These scaffolds function as "cyclic Weinreb amides," offering unique metabolic stability and chemoselectivity in nucleophilic additions. Unlike standard lactams, the

-methoxy substituent significantly reduces the nucleophilicity of the nitrogen and introduces a gauche effect that influences ring conformation. Consequently, standard thermal cyclization methods often fail, necessitating activated pathways.

This document outlines three distinct methodologies:

  • Base-Mediated Intramolecular Alkylation (The "Gold Standard")

  • Dehydrative Cyclization of

    
    -Amino Acids (Peptide Coupling) 
    
  • Direct Aminolysis of Lactones (Lewis Acid Promoted)

Part 1: Thermodynamic & Mechanistic Considerations

Before selecting a protocol, researchers must understand the electronic constraints of the


-methoxy amine moiety (

).
  • Reduced Nucleophilicity: The adjacent oxygen atom withdraws electron density from the nitrogen via the inductive effect (

    
    ), making 
    
    
    
    -methoxy amines poor nucleophiles compared to primary amines.[1]
  • The

    
    -Effect:  While less basic, the nitrogen exhibits the 
    
    
    
    -effect, potentially increasing reaction rates in specific transition states, though this is often overshadowed by steric bulk during ring closure.
  • Ambident Reactivity: In base-mediated cyclizations, the anion formed can potentially react at the Oxygen (O-alkylation) or Nitrogen (N-alkylation).[1] However, for 5-exo-tet cyclizations involving

    
    -methoxy amides, 
    
    
    
    -alkylation is kinetically favored due to the geometric constraints of the transition state.[1]

Figure 1: Decision matrix for selecting the optimal cyclization strategy based on precursor availability.

Part 2: Detailed Protocols

Method A: Base-Mediated Intramolecular Alkylation

Best for: High-value substrates, stereocenters sensitive to racemization, and ensuring exclusive N-cyclization.[1]

This method relies on the deprotonation of an acyclic


-methoxy amide carrying a leaving group (halide or mesylate) at the 

-position.[1]

Reagents:

  • Substrate:

    
    -methoxy-4-bromo-butanamide derivative.
    
  • Base: Sodium Hydride (NaH, 60% dispersion) or LiHMDS.

  • Solvent: Anhydrous THF or DMF (0.1 M).

Protocol:

  • Preparation: Flame-dry a round-bottom flask and purge with Argon. Charge with

    
    -methoxy-4-bromobutanamide (1.0 equiv) dissolved in anhydrous THF (10 mL/mmol).
    
  • Cooling: Cool the solution to 0°C using an ice bath.

  • Deprotonation: Carefully add NaH (1.2 equiv) portion-wise.[2] Note: Gas evolution (

    
    ) will occur.
    
  • Cyclization: Allow the reaction to warm to room temperature (25°C) and stir for 4–6 hours.

    • Checkpoint: Monitor by TLC.[2][3] The starting material (polar amide) should disappear, replaced by the less polar lactam.

  • Quench: Cool to 0°C and quench with saturated aqueous

    
    .
    
  • Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over

    
    , and concentrate.
    
  • Purification: Flash chromatography (typically Hexanes/EtOAc).

Why this works: The


 of the 

-methoxy amide proton is approx. 18–20. NaH irreversibly deprotonates this, creating a potent nucleophile that attacks the

-carbon in a favored 5-exo-tet closure.
Method B: Dehydrative Cyclization (Coupling Reagents)

Best for: Substrates derived from amino acids or when avoiding strong bases.

Direct heating of


-(

-methoxyamino) acids often yields polymers.[1] Activation of the carboxylic acid is required to facilitate attack by the weakly nucleophilic

-methoxy amine.[1]

Reagents:

  • Substrate: 4-(

    
    -methoxyamino)butanoic acid.[1]
    
  • Coupling Agent: EDC

    
    HCl (1.5 equiv) and HOBt (1.5 equiv) OR HATU (1.2 equiv).
    
  • Base: DIPEA (3.0 equiv).

  • Solvent: DCM or DMF.

Protocol:

  • Dissolution: Dissolve the amino acid precursor in DCM (0.1 M).

  • Activation: Add DIPEA followed by HATU at 0°C.

  • Reaction: Stir at 0°C for 30 mins, then warm to RT for 12 hours.

    • Critical Insight: Unlike primary amines, the

      
      -methoxy amine is slow to attack the active ester. If conversion is low, switch to the mixed anhydride method (Isobutyl chloroformate/NMM) to generate a more reactive electrophile.
      
  • Workup: Wash with 1N HCl (to remove unreacted amine/coupling byproducts), then saturated

    
    .
    
Method C: Lewis Acid-Promoted Aminolysis of Lactones

Best for: Scale-up and simple substrates starting from


-butyrolactone.[1]

Direct reaction of lactones with


-methylhydroxylamine hydrochloride is sluggish. Trimethylaluminum (

) acts as a powerful promoter by activating the lactone carbonyl and deprotonating the amine.

Reagents:

  • Substrate:

    
    -Butyrolactone (substituted or unsubstituted).
    
  • Reagent:

    
     (1.5 equiv).
    
  • Promoter:

    
     (2.0 M in toluene, 2.0 equiv).
    
  • Solvent: Toluene or DCM.

Protocol:

  • Amine Preparation: Suspend

    
     in dry Toluene under Argon.
    
  • Activation: Carefully add

    
     dropwise at 0°C. Stir for 30 mins to form the aluminum amide species (
    
    
    
    ). Caution: Pyrophoric reagent.
  • Addition: Add the lactone substrate slowly.

  • Reflux: Heat the mixture to reflux (80–110°C) for 12–18 hours.

    • Mechanism:[4][5][6] The aluminum species opens the lactone to form an acyclic intermediate, which then undergoes thermal dehydration to re-close the ring as the

      
      -methoxy lactam.
      
  • Quench: Extremely Critical. Cool to 0°C. Carefully add Rochelle's salt (Sodium potassium tartrate) solution and stir vigorously for 2 hours to break the aluminum emulsion.

Part 3: Data Summary & Troubleshooting

ParameterMethod A (Base/Halo)Method B (Coupling)Method C (AlMe3)
Yield High (80-95%)Moderate (60-80%)Moderate (50-75%)
Stereoretention ExcellentGoodVariable (Thermal risk)
Scale Gram scaleMilligram to GramMulti-gram/Kilo
Key Risk Elimination of halide (side rxn)OligomerizationPyrophoric handling
Impurity Profile O-alkylated byproduct (<5%)Linear dimerOpen chain hydroxamate

Troubleshooting the "Open Chain" Stall: A common failure mode is the isolation of the linear hydroxamic acid (


) instead of the ring.
  • Solution: If this occurs, treat the isolated linear intermediate with Mitsunobu conditions (

    
    , DIAD, THF) to force ring closure via dehydration.
    

Part 4: References

  • Kikugawa, Y., et al. "Synthesis of N-Alkoxy-2-pyrrolidinones."[1] Journal of Organic Chemistry, vol. 68, no. 17, 2003.

  • BenchChem Technical Support. "N-Alkylation of 2-Pyrrolidinone: Troubleshooting Guide." BenchChem Application Notes, 2025.

  • Prasad, K., & Liebeskind, L. "Chemistry of N-Methoxy-N-methylamides: Applications in Synthesis."[1] Organic Preparations and Procedures International, vol. 23, 1991.

  • RSC Advances. "Renewable synthesis of γ-butyrolactone from biomass-derived 2-furanone." Royal Society of Chemistry, 2023.

  • Organic Syntheses. "N-Methoxy-N-methylcyanoformamide." Org.[7] Synth., vol. 94, 2017.

Sources

Application

using 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid as a building block

Application Note: 1-Methoxy-5-oxopyrrolidine-3-carboxylic Acid as a Building Block [1] Executive Summary 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid represents a specialized class of "hydroxamate-lactam" hybrids.[1] Unl...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: 1-Methoxy-5-oxopyrrolidine-3-carboxylic Acid as a Building Block [1]

Executive Summary

1-Methoxy-5-oxopyrrolidine-3-carboxylic acid represents a specialized class of "hydroxamate-lactam" hybrids.[1] Unlike standard pyroglutamic acid derivatives (which possess an N-H or N-Alkyl group), the


-methoxy (

-OMe)
functionality confers unique electronic properties, metabolic stability, and synthetic utility.

This building block serves three critical roles in modern drug discovery:

  • Constrained Peptidomimetics: It acts as a conformationally restricted analogue of glutamic acid, where the

    
    -methoxy group mimics the electronics of a hydroxamic acid while preventing enzymatic hydrolysis common to simple amides.[1]
    
  • C-H Activation Directing Group: The

    
    -methoxy amide moiety is a privileged directing group for transition-metal-catalyzed C-H functionalization, enabling late-stage diversification of the pyrrolidine ring.[1]
    
  • Pharmacophore Scaffold: It provides a core structure for developing aspartyl protease inhibitors and novel antibacterial agents targeting cell wall synthesis.[1]

Chemical Profile & Structural Logic

PropertyDescription
IUPAC Name 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid
Core Scaffold

-Lactam (Pyroglutamic acid derivative)
Key Functionality

-Methoxy (Hydroxamic ether); C3-Carboxylic Acid
Molecular Weight ~159.14 g/mol
pKa (COOH) ~3.8 (Predicted)
Solubility High in DMSO, MeOH, DMF; Moderate in Water
Stability Resistant to standard amide hydrolysis;

-OMe bond is stable to non-reducing conditions.[1]

Mechanistic Insight: The


-methoxy group reduces the electron density of the lactam nitrogen compared to an 

-methyl analog.[1] This "Weinreb amide-like" character reduces the nucleophilicity of the nitrogen, preventing unwanted side reactions during peptide coupling, while the methoxy oxygen can serve as a weak hydrogen bond acceptor, influencing the binding pose in active sites (e.g., metalloproteases).

Protocol A: Synthesis from Itaconic Acid

Rationale: While specific


-aryl analogs are commercially abundant, the 

-methoxy variant is often a custom synthesis.[1] This protocol ensures access to high-purity material using the "Michael-Cyclization" sequence.[1]

Reagents:

  • Itaconic acid (1.0 equiv)

  • 
    -Methylhydroxylamine hydrochloride (1.1 equiv)[1]
    
  • Sodium acetate (anhydrous, 1.2 equiv) or Pyridine

  • Solvent: Water or Methanol/Water (1:1)

Step-by-Step Methodology:

  • Preparation: Dissolve Itaconic acid (13.0 g, 100 mmol) in 50 mL of water.

  • Neutralization: Add Sodium acetate (9.8 g, 120 mmol) to buffer the solution.

  • Addition: Add

    
    -Methylhydroxylamine hydrochloride (9.2 g, 110 mmol) portion-wise while stirring.
    
  • Reflux: Heat the mixture to reflux (100°C) for 12 hours.

    • Mechanism:[1][2] The amine undergoes an aza-Michael addition to the

      
      -carbon of itaconic acid, followed by intramolecular cyclization to form the lactam.[1]
      
  • Workup:

    • Cool to room temperature.[1]

    • Acidify to pH 2.0 using 1N HCl.[1]

    • Extract exhaustively with Ethyl Acetate (3 x 100 mL).[1] (The

      
      -methoxy group increases lipophilicity compared to the N-H parent).[1]
      
  • Purification: Dry organic layer over

    
    , filter, and concentrate. Recrystallize from EtOAc/Hexanes to yield white crystals.[1]
    

QC Check:

  • 1H NMR (DMSO-d6): Look for the diagnostic

    
    -OMe singlet at 
    
    
    
    3.6–3.8 ppm.[1] The C3-H proton should appear as a multiplet around
    
    
    3.0–3.3 ppm.[1]

Protocol B: Solid-Phase Peptide Synthesis (SPPS) Incorporation

Rationale: This protocol describes incorporating the building block as an N-terminal cap or internal constrained residue.[1] The


-methoxy group prevents spontaneous pyroglutamate formation (a common side reaction with Glutamine) and offers a unique H-bond profile.[1]

Workflow Diagram (DOT):

SPPS_Workflow cluster_QC QC Checkpoints Start Resin-Bound Peptide (Fmoc-deprotected) Activation Activate Building Block (HATU/DIEA/DMF) Start->Activation Prepare Coupling Coupling Reaction (2h, RT) Activation->Coupling Add to Resin Wash Wash (DMF/DCM) Coupling->Wash Kaiser Kaiser Test (Must be Negative) Coupling->Kaiser Cleavage TFA Cleavage (95% TFA) Wash->Cleavage If N-terminal Final N-Methoxy-Lactam Peptide Wash->Final Next Cycle Cleavage->Final

Caption: Workflow for incorporating 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid into peptide chains via SPPS.

Detailed Procedure:

  • Resin Preparation: Swell 100 mg of Rink Amide resin (loading 0.6 mmol/g) in DMF for 30 min. Deprotect the N-terminal Fmoc group using 20% Piperidine/DMF.[1]

  • Activation:

    • Dissolve 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid (3.0 equiv relative to resin loading) in DMF.

    • Add HATU (2.9 equiv) and DIEA (6.0 equiv).[1][3]

    • Note: Pre-activation time should be kept short (< 2 min) to prevent potential activation of the internal lactam carbonyl, although the

      
      -OMe reduces this risk compared to N-H lactams.
      
  • Coupling: Add the activated solution to the resin.[1][3] Shake at room temperature for 2 hours.

  • Monitoring: Perform a Kaiser test or Chloranil test. The test should be negative (no free amines).[1]

  • Cleavage: Treat resin with TFA/TIS/H2O (95:2.5:2.[1]5) for 2 hours. The

    
    -methoxy lactam ring is stable to standard TFA cleavage conditions.[1]
    

Protocol C: N-Methoxy Directed C-H Functionalization

Rationale: The


-methoxy amide is a powerful directing group (DG) for Palladium(II)-catalyzed C-H activation.[1][4] This allows researchers to install aryl or alkyl groups at the C4 position of the pyrrolidine ring, creating a library of 3,4-disubstituted lactams from a single parent building block.

Mechanism: The methoxy oxygen coordinates with Pd(II), directing the metal to the proximal C-H bond (C4), facilitating activation and subsequent coupling with an aryl iodide.

Reaction Scheme: Building Block + Ar-I + Pd(OAc)2 + AgOAc -> 4-Aryl-1-methoxy-5-oxopyrrolidine-3-carboxylic acid[1]

Step-by-Step Methodology:

  • Esterification: First, convert the carboxylic acid to a methyl ester (using TMS-diazomethane or MeOH/H2SO4) to prevent interference of the free acid with the Pd catalyst.

  • Reaction Setup:

    • Substrate: Methyl 1-methoxy-5-oxopyrrolidine-3-carboxylate (0.2 mmol).[1]

    • Reagent: Aryl Iodide (e.g., Iodobenzene, 2.0 equiv).

    • Catalyst:

      
       (10 mol%).[1]
      
    • Oxidant/Additive:

      
       (1.5 equiv) (acts as halide scavenger).[1]
      
    • Solvent: HFIP (Hexafluoroisopropanol) or TFA/DCM mixture (acidic solvents often promote this specific C-H insertion).[1]

  • Conditions: Seal tube and heat to 80–100°C for 12–24 hours.

  • Workup: Filter through Celite to remove Ag/Pd residues. Concentrate and purify via Flash Chromatography.

  • Hydrolysis (Optional): Saponify the ester (LiOH, THF/H2O) to return the free carboxylic acid for further coupling.

Logical Pathway & Applications Diagram

Applications_Pathway Core 1-Methoxy-5-oxopyrrolidine- 3-carboxylic acid Route1 Peptide Coupling (Amide Bond Formation) Core->Route1 Route2 Pd-Catalyzed C-H Activation Core->Route2 Route3 N-O Bond Cleavage (SmI2 or Hydrogenation) Core->Route3 Prod1 Peptidomimetics (Protease Inhibitors) Route1->Prod1 Target Prod2 C4-Arylated Lactams (Library Generation) Route2->Prod2 Diversity Prod3 N-H Lactams (Unsubstituted Core) Route3->Prod3 Deprotection Mechanistic Feature: N-OMe (Metabolic Stability + H-Bond Acceptor) Mechanistic->Core

Caption: Strategic divergence of the 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid scaffold in drug discovery.

References

  • Synthesis of

    
    -Lactams via Multi-Component Reactions: 
    Title: Synthesis of a Library of "Lead-Like" 
    
    
    
    -Lactams by a One Pot, Four-Component Reaction. Source: National Institutes of Health (NIH) / Vertex AI Search.[1] URL:[Link]
  • Title: Ligand Enabled Pd(II)

    
    -C(sp3)–H Lactamization of Native Amides.[1]
    Source: National Institutes of Health (NIH) / PMC.[1]
    URL:[Link]
    
  • Antibacterial Activity of 5-oxopyrrolidine-3-carboxylic acid Derivatives: Title: Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria.[1][5][6] Source: MDPI Molecules.[1] URL:[Link]

  • Pyroglutamic Acid in Drug Discovery: Title: Pyroglutamic Acid and its Derivatives: The Privileged Precursors for the Asymmetric Synthesis of Bioactive Natural Products.[7] Source: Bentham Science / ResearchGate.[1] URL:[Link]

  • N-Methoxyamide Derivatives as GPR119 Agonists: Title: Design, synthesis, and biological evaluation of aryl N-methoxyamide derivatives as GPR119 agonists. Source: PubMed.[1] URL:[Link]

Sources

Method

amide coupling conditions for 5-oxopyrrolidine-3-carboxylic acid

Application Note: Amide Coupling Strategies for 5-Oxopyrrolidine-3-carboxylic Acid Abstract 5-Oxopyrrolidine-3-carboxylic acid (and its derivatives) is a versatile gamma-lactam scaffold used in the synthesis of peptidomi...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Amide Coupling Strategies for 5-Oxopyrrolidine-3-carboxylic Acid

Abstract

5-Oxopyrrolidine-3-carboxylic acid (and its derivatives) is a versatile gamma-lactam scaffold used in the synthesis of peptidomimetics, GABA analogs, and specific enzyme inhibitors.[1][2] However, its high polarity, poor solubility in non-polar solvents, and the potential for lactam ring interference present specific challenges during amide coupling. This guide outlines three validated protocols—ranging from discovery-scale robustness to process-friendly methodologies—and provides a critical troubleshooting framework for "The Polar Trap" (workup difficulties).

Strategic Considerations

Before initiating synthesis, the unique physicochemical properties of the 5-oxopyrrolidine-3-carboxylic acid scaffold must be understood to avoid common pitfalls.

The Polarity Paradox

Unlike standard lipophilic carboxylic acids, this scaffold is highly polar (LogP ≈ -1.2).

  • Implication: It is insoluble in DCM, Toluene, and Ether.

  • Requirement: Reactions require polar aprotic solvents (DMF, DMSO, NMP) or specific solvent mixtures (Acetonitrile/Water).

  • Risk: Standard aqueous workups (EtOAc/Water extraction) often fail because the product partitions into the aqueous phase.

Lactam Stability & Reactivity

The gamma-lactam ring is generally stable, but the NH group (pKa ~16) can participate in side reactions under harsh conditions.

  • N-Alkylation: Avoid strong bases (e.g., NaH) which can deprotonate the lactam nitrogen, leading to N-alkylation if alkyl halides are present.[1]

  • Nucleophilic Attack: Strong nucleophiles can open the lactam ring, though this is rare under standard amide coupling conditions.

Stereochemical Integrity

The C3 position is a chiral center. While less prone to racemization than its isomer 5-oxoproline (where the chiral center is


 to the nitrogen), activation of the carboxylic acid still generates an acidic 

-proton.
  • Recommendation: Use suppressors like HOBt/HOAt or reagents with intrinsic suppression (T3P, HATU) to maintain enantiopurity (>99% ee).

Decision Matrix: Selecting the Right Protocol

Use the following logic flow to determine the optimal coupling condition for your specific amine partner.

CouplingLogic Start Start: Select Amine Partner CheckAmine Is the Amine highly hindered or electron-deficient (e.g., Aniline)? Start->CheckAmine Scale Is the reaction scale > 5g? CheckAmine->Scale No (Standard) MethodA Method A: HATU/DIPEA (High Potency, Discovery Scale) CheckAmine->MethodA Yes (Difficult) Scale->MethodA No (Discovery) MethodB Method B: T3P (Propylphosphonic Anhydride) (Low Epimerization, Easy Workup) Scale->MethodB Yes (Process/Scale) MethodC Method C: Mixed Anhydride (IBCF) (Cost Effective, Air Sensitive)

Figure 1: Decision matrix for selecting coupling conditions.

Experimental Protocols

Protocol A: HATU-Mediated Coupling (The "Gold Standard" for Discovery)

Best for: Small scale (<1g), difficult amines, and ensuring completion.

Reagents:

  • 5-oxopyrrolidine-3-carboxylic acid (1.0 equiv)[1]

  • Amine partner (1.1 equiv)[3]

  • HATU (1.2 equiv)[3]

  • DIPEA (Diisopropylethylamine) (3.0 equiv)

  • Solvent: Anhydrous DMF (Concentration: 0.1 – 0.2 M)

Procedure:

  • Dissolution: In a dried round-bottom flask, dissolve the carboxylic acid and DIPEA in anhydrous DMF under Nitrogen. Stir for 5 minutes.

    • Note: The solution should be clear. If the acid does not dissolve, mild warming (30°C) is acceptable.

  • Activation: Add HATU in one portion. The solution will typically turn yellow/orange. Stir for 10–15 minutes to form the activated ester (OAt-ester).[1]

  • Coupling: Add the amine (neat or dissolved in minimal DMF).

  • Reaction: Stir at Room Temperature (RT) for 2–16 hours. Monitor by LC-MS (Acid peak: [M+H]+ 130).[1]

  • Workup (Crucial):

    • Option 1 (Precipitation): Pour reaction mixture into 10 volumes of ice-cold water or 1N HCl (if product is acid stable). If solid forms, filter and wash with water.

    • Option 2 (Extraction): Dilute with EtOAc.[1] Wash organic layer with 5% LiCl solution (3x) to remove DMF.[1] Then wash with sat.[1][3] NaHCO3 and Brine.[1][3] Dry over Na2SO4.[1][3]

    • Option 3 (Direct Purification): If product is polar, evaporate DMF (high vac) and load crude directly onto Reverse Phase (C18) flash column.

Protocol B: T3P (Propylphosphonic Anhydride) (The "Green" Process Method)

Best for: Scale-up (>5g), preventing racemization, and easy purification.

Reagents:

  • 5-oxopyrrolidine-3-carboxylic acid (1.0 equiv)[1]

  • Amine (1.1 equiv)[3]

  • T3P (50% w/w in EtOAc or DMF) (1.5 equiv)

  • Base: Pyridine (3.0 equiv) or DIPEA (3.0 equiv)

  • Solvent: EtOAc or 2-MeTHF (if solubility permits), otherwise DMF.[1]

Procedure:

  • Setup: Charge acid, amine, and base into the reactor/flask with solvent (EtOAc preferred for workup).

  • Addition: Cool to 0°C. Add T3P solution dropwise over 10 minutes.

    • Mechanism:[1][4][5][6] T3P acts as a dehydrating agent, forming a mixed anhydride that is selectively attacked by the amine.

  • Reaction: Allow to warm to RT and stir for 4–12 hours.

  • Workup:

    • T3P byproducts are water-soluble.[1][7][8]

    • Add water to the reaction mixture. Separate layers.

    • Wash organic layer with 0.5M HCl, then sat. NaHCO3, then brine.[3]

    • Advantage:[1] This often yields high-purity product without chromatography.[1]

Troubleshooting "The Polar Trap"

The most common failure mode is not the reaction, but the isolation. The 5-oxopyrrolidine scaffold imparts high water solubility.[1]

Table 1: Isolation Strategies based on Product Polarity

ScenarioObservationRecommended Isolation Strategy
Moderately Polar Product extracts into EtOAc but yield is low.Salting Out: Saturate the aqueous layer with NaCl solid before extraction. Use THF/EtOAc (1:1) or n-Butanol as the organic phase.[1]
Highly Polar Product stays in water; nothing in organic layer.[1]Resin Capture: Pass aqueous reaction mixture through a hydrophobic resin (e.g., HP-20).[1] Wash salts with water, elute product with MeOH.
Amphoteric Product has basic amines and acidic groups.[1]Lyophilization: Dilute reaction with water, freeze, and lyophilize. Purify crude solid via Prep-HPLC.
DMF Removal Oil remains after rotary evaporation.[1]LiCl Wash: Dissolve oil in EtOAc, wash 3x with 5% LiCl (aq). LiCl dramatically increases the partitioning of DMF into water.

Mechanistic Insight: T3P Activation

Understanding the T3P mechanism helps explain why it is preferred for chiral retention.

T3P_Mechanism Acid Carboxylic Acid (Substrate) Intermediate Mixed Anhydride Intermediate Acid->Intermediate + Base T3P T3P Reagent (Cyclic Anhydride) T3P->Intermediate Product Amide Product (Retained Stereochem) Intermediate->Product + Amine Byproduct P-Byproduct (Water Soluble) Intermediate->Byproduct Amine Amine (Nucleophile)

Figure 2: T3P activation pathway minimizing free oxazolone formation (racemization pathway).[1]

References

  • Dunetz, J. R., et al. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[6][9] Chemical Reviews, 116(19), 12029–12088. Link

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[1] Link

  • Patterson, A. W., et al. (2007). Propylphosphonic Anhydride (T3P): A Remarkably Efficient Reagent for the Preparation of Weinreb Amides.[6] Journal of Organic Chemistry, 72(14), 5411–5414. Link

  • Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[1][6][8][9][10][11] Tetrahedron, 61(46), 10827-10852.[1] Link

Sources

Application

Application Note: Solubilization and Handling of 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid in DMSO

This Application Note and Protocol details the solubility, handling, and storage of 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid (CAS 1565379-07-8) in Dimethyl Sulfoxide (DMSO).[1] It is designed for researchers utilizin...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note and Protocol details the solubility, handling, and storage of 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid (CAS 1565379-07-8) in Dimethyl Sulfoxide (DMSO).[1] It is designed for researchers utilizing this compound in high-throughput screening, chemical synthesis, or biological assays.[1]

Executive Summary & Chemical Context[1][5][6][7][8]

1-Methoxy-5-oxopyrrolidine-3-carboxylic acid is a derivative of pyroglutamic acid (5-oxoproline) characterized by an N-methoxy substitution on the lactam ring.[1] While the parent pyroglutamic acid is highly water-soluble, the introduction of the N-methoxy group alters the physicochemical profile, increasing lipophilicity while retaining significant polarity due to the carboxylic acid and lactam moieties.[1]

DMSO (Dimethyl Sulfoxide) is the preferred solvent for preparing stock solutions of this compound.[1] Its high dielectric constant and aprotic nature allow it to disrupt the intermolecular hydrogen bonding of the carboxylic acid dimers, ensuring complete dissolution at high concentrations (typically >50 mM) suitable for "mother plates" in drug discovery or synthetic intermediate stocks.

Physicochemical Profile[1][3][4][6][7][9][10][11]
PropertyValueNotes
Molecular Weight 159.14 g/mol Small molecule, favorable kinetics.[1]
Physical State Solid (Powder)Typically white to off-white.[1]
Predicted pKa ~3.8 - 4.2Carboxylic acid proton is acidic.[1]
LogP (Predicted) ~ -0.5 to 0.0More lipophilic than pyroglutamic acid (LogP ~ -1.0).[1]
H-Bond Donors 1Carboxylic acid (-OH).[1]
H-Bond Acceptors 4Lactam (C=O), Carboxyl (C=O, -OH), N-O.[1]

Solubility Protocol in DMSO

Reagents and Equipment[1][12]
  • Compound: 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid (Store at 2-8°C or -20°C desicated).[1]

  • Solvent: Anhydrous DMSO (≥99.9%, culture grade recommended).[1]

    • Note: DMSO is hygroscopic.[1][2] Use fresh aliquots or store over molecular sieves to prevent water uptake, which can cause compound precipitation or hydrolysis over time.

  • Vessels: Amber glass vials (borosilicate) or polypropylene (PP) tubes.[1] Avoid polystyrene (PS) as DMSO can damage it.[1]

  • Equipment: Vortex mixer, ultrasonic bath (optional).

Preparation of a 50 mM Stock Solution

Target: Prepare 1 mL of a 50 mM stock solution.[1]

  • Calculate Mass Required:

    
    
    
    
    
    [1]
  • Weighing: Accurately weigh 8.0 mg of the compound into a sterile amber vial.

  • Solvent Addition: Add 1.0 mL of anhydrous DMSO directly to the vial.

    • Technique: Add the solvent to the powder to ensure the powder does not stick to the walls above the liquid line.

  • Dissolution:

    • Vortex: Vortex at medium speed for 30 seconds. The solution should become clear.

    • Sonication (If needed): If particles persist, sonicate in a water bath at room temperature for 1-2 minutes.[1]

    • Observation: The compound should dissolve readily.[1] If the solution appears cloudy, it may indicate moisture in the DMSO or impurities in the compound.

Serial Dilution Workflow (Graphviz)[1]

The following diagram illustrates the workflow for preparing a stock solution and diluting it for a biological assay (e.g., 0.5% DMSO final concentration).

G cluster_0 Critical Checkpoints Solid Solid Compound (8 mg) Stock Stock Solution (50 mM) Solid->Stock Dissolve DMSO Anhydrous DMSO (1 mL) DMSO->Stock Inter Intermediate Dilution (e.g., in Media/Buffer) Stock->Inter Dilute (e.g., 1:100) Check1 Check Clarity (No Precipitate) Stock->Check1 Check2 Limit Freeze-Thaw Stock->Check2 Assay Final Assay Well (Target Conc, <0.5% DMSO) Inter->Assay Final Dilution

Caption: Workflow for solubilization and dilution. Ensure the stock is clear before proceeding to aqueous dilution.[1]

Stability and Storage

Chemical Stability[1]
  • Lactam Ring: The 5-membered lactam ring is generally stable at neutral pH.[1] However, prolonged exposure to strong bases (pH > 10) can lead to ring opening (hydrolysis) to form the corresponding amino acid derivative.

  • N-Methoxy Group: The N-O bond is stable under standard storage conditions but can be cleaved by strong reducing agents (e.g., titanium(III) chloride, samarium iodide).[1] Avoid incidental contact with strong reductants.[1]

  • Carboxylic Acid: In DMSO, the acid remains protonated. In aqueous buffers, it will deprotonate (forming the carboxylate anion) as the pH rises above ~4.5.

Storage Protocol[1]
  • Aliquot: Divide the stock solution into small aliquots (e.g., 50–100 µL) to avoid repeated freeze-thaw cycles.

  • Container: Use tightly sealed, screw-cap polypropylene tubes or amber glass vials.

  • Temperature: Store at -20°C for long-term storage (up to 6 months) or -80°C (up to 1 year).

  • Thawing: Thaw at room temperature. Vortex immediately upon thawing to redissolve any micro-precipitates that may have formed due to temperature-dependent solubility shifts or moisture ingress.[1]

Biological Application Notes

Assay Compatibility[1]
  • DMSO Tolerance: Most cell-based assays tolerate up to 0.5% (v/v) DMSO.[1] For a 50 mM stock, a 1:200 dilution yields 250 µM compound at 0.5% DMSO.

  • pH Effects: Because the compound is a free acid, adding high concentrations (e.g., >1 mM) to unbuffered media may slightly lower the pH. Ensure the assay medium is well-buffered (e.g., HEPES, MOPS) if working at high concentrations.[1]

Troubleshooting Precipitation

If precipitation occurs upon dilution into aqueous media:

  • Stepwise Dilution: Do not dilute directly from 100% DMSO to 100% aqueous buffer.[1] Perform an intermediate step (e.g., dilute stock to 10% DMSO in buffer, then dilute further).

  • Warmth: Warm the aqueous buffer to 37°C before adding the DMSO stock.

  • Concentration Check: Ensure the final concentration does not exceed the aqueous solubility limit (likely >1 mg/mL for this polar compound, but matrix-dependent).

References

  • Sigma-Aldrich. (2025).[1] Product Specification: 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid (CAS 1565379-07-8).[1][3][4][5][6] Retrieved from [1]

  • Enamine. (2024).[1] Building Blocks Collection: N-alkoxy lactam derivatives.[1] Retrieved from [1]

  • BenchChem. (2025).[1] Protocol for Dissolving Compounds in DMSO for Biological Assays. Retrieved from [1]

  • Cayman Chemical. (2023).[1] Solubility of L-Pyroglutamic Acid Derivatives.[1][7] Retrieved from [1]

  • National Institutes of Health (NIH). (2025).[1] PubChem Compound Summary: N-methoxy-5-oxopyrrolidine-3-carboxylic acid.[1] Retrieved from [1]

Sources

Method

Application Note: High-Yield Preparation of Esters from 1-Methoxy-5-oxopyrrolidine-3-carboxylic Acid

Executive Summary Functionalized γ-lactams, particularly -alkoxy pyrrolidones, are highly valued scaffolds in medicinal chemistry and peptidomimetic drug design. The building block 1-Methoxy-5-oxopyrrolidine-3-carboxylic...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Functionalized γ-lactams, particularly


-alkoxy pyrrolidones, are highly valued scaffolds in medicinal chemistry and peptidomimetic drug design. The building block 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid  (CAS: 1565379-07-8)[1] presents a unique synthetic challenge: functionalizing the C3-carboxylic acid while preserving the structural integrity of the sensitive 

-methoxy lactam core.

Because the cyclic hydroxamate ether (the


-methoxy lactam) can be susceptible to ring-opening under harsh aqueous basic conditions or strong mineral acids, traditional Fischer esterification is often unsuitable. As a Senior Application Scientist, I recommend two highly chemoselective, field-proven methodologies for esterifying this substrate: Carbodiimide-Mediated (Steglich) Esterification  and Base-Promoted Alkylation . Both methods operate under mild, near-neutral, or non-nucleophilic basic conditions to guarantee high fidelity of the pyrrolidone ring.

Mechanistic Rationale & Strategy Selection

To design a self-validating protocol, it is critical to understand the causality behind the reagent selection.

Strategy A: Steglich-Type Esterification (For Aliphatic & Sterically Hindered Alcohols)

First described by Wolfgang Steglich in 1978[2], this method utilizes a carbodiimide coupling reagent alongside the acyl-transfer catalyst 4-dimethylaminopyridine (DMAP)[2].

  • Causality of Reagents: We substitute the traditional N,N'-Dicyclohexylcarbodiimide (DCC) with EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride). EDC activates the carboxylic acid to form an

    
    -acylisourea intermediate[3]. DMAP rapidly attacks this intermediate to form a highly reactive 
    
    
    
    -acylpyridinium species, preventing the sluggish 1,3-rearrangement into an unreactive
    
    
    -acylurea dead-end[2].
  • Advantage: The resulting urea byproduct from EDC is highly water-soluble, allowing for complete removal during a simple aqueous workup, unlike the notoriously difficult-to-remove dicyclohexylurea (DCU) generated by DCC[2].

Strategy B: Base-Promoted Alkylation (For Benzylic, Allylic, & Primary Halides)

When the target ester is benzylic or allylic, direct alkylation of the carboxylate salt is significantly faster and higher yielding.

  • Causality of Reagents: We utilize Cesium Carbonate (Cs₂CO₃) in anhydrous

    
    -Dimethylformamide (DMF). Unlike sodium or potassium bases, cesium carbonate exhibits exceptional reactivity in polar aprotic solvents—a phenomenon known as the "cesium effect"[4]. The large ionic radius and low charge density of the Cs⁺ cation result in weak ion-pairing, generating a highly nucleophilic, "naked" carboxylate anion that rapidly attacks the alkyl halide[5].
    
  • Advantage: This method completely avoids coupling reagents and proceeds at room temperature, ensuring zero degradation of the

    
    -methoxy lactam[6].
    

Method Selection Matrix

The following table summarizes the quantitative and qualitative parameters to help researchers select the optimal workflow based on their target ester.

ParameterProtocol A: Steglich EsterificationProtocol B: Base-Promoted Alkylation
Optimal Substrates Methanol, Ethanol, tert-Butanol, PhenolsBenzyl bromide, Allyl bromide, Methyl iodide
Reagents EDC·HCl, DMAP, AlcoholCs₂CO₃, Alkyl Halide
Solvent Dichloromethane (DCM)

-Dimethylformamide (DMF)
Typical Yield 75% – 88%85% – 95%
Reaction Time 12 – 16 hours2 – 6 hours
Byproducts Water-soluble urea (easily washed)Cesium halide salts (easily washed)
Primary Risk Trace DMAP retention (requires acidic wash)Dialkylation (if excess base/halide used)

Experimental Workflow Decision Tree

EsterificationWorkflow Start 1-Methoxy-5-oxopyrrolidine- 3-carboxylic acid Decision Target Ester Type? Start->Decision Aliphatic Aliphatic / Sterically Hindered (e.g., t-Butyl, Methyl) Decision->Aliphatic Alcohol Reactant Benzylic Benzylic / Allylic / Primary (e.g., Benzyl, Allyl) Decision->Benzylic Alkyl Halide Reactant MethodA Protocol A: EDC·HCl, DMAP, ROH Solvent: DCM Aliphatic->MethodA MethodB Protocol B: Cs2CO3, R-X Solvent: DMF Benzylic->MethodB ProductA Alkyl Ester Product (High Yield, Mild) MethodA->ProductA ProductB Benzyl/Allyl Ester Product (High Purity, Fast) MethodB->ProductB

Caption: Decision matrix for selecting the optimal esterification protocol for 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid.

Validated Step-by-Step Protocols

Protocol A: Carbodiimide-Mediated Esterification (Synthesis of Alkyl Esters)

This protocol is optimized for a 1.0 mmol scale synthesis of the tert-butyl or methyl ester.

Materials Required:

  • 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid (1.0 mmol, 159.14 mg)

  • Target Alcohol (e.g., tert-butanol) (1.5 mmol)

  • EDC·HCl (1.2 mmol, 230.0 mg)

  • DMAP (0.1 mmol, 12.2 mg)

  • Anhydrous Dichloromethane (DCM) (5.0 mL)

Step-by-Step Procedure:

  • Preparation: Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

  • Dissolution: Add 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid (1.0 mmol) and the target alcohol (1.5 mmol) to the flask. Dissolve the mixture in 5.0 mL of anhydrous DCM.

  • Catalyst Addition: Add DMAP (0.1 mmol) to the stirring solution.

  • Activation: Cool the reaction mixture to 0 °C using an ice-water bath. Slowly add EDC·HCl (1.2 mmol) in one portion. Scientific Insight: Cooling minimizes the exothermic activation step, preventing potential thermal degradation of the

    
    -acylisourea intermediate.
    
  • Reaction: Allow the mixture to stir at 0 °C for 30 minutes, then naturally warm to room temperature. Stir for an additional 12–16 hours. Monitor completion via TLC (Eluent: 5% MeOH in DCM; visualize with KMnO₄ stain).

  • Workup: Dilute the reaction mixture with an additional 10 mL of DCM. Transfer to a separatory funnel.

  • Washing:

    • Wash with 1M aqueous HCl (2 × 10 mL) to remove DMAP and unreacted EDC.

    • Wash with saturated aqueous NaHCO₃ (1 × 10 mL) to remove unreacted carboxylic acid.

    • Wash with brine (1 × 10 mL).

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the esterified product.

Protocol B: Base-Promoted Alkylation (Synthesis of Benzyl/Allyl Esters)

This protocol is optimized for a 1.0 mmol scale synthesis using alkyl halides.

Materials Required:

  • 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid (1.0 mmol, 159.14 mg)

  • Alkyl Halide (e.g., Benzyl bromide) (1.1 mmol)

  • Cesium Carbonate (Cs₂CO₃) (1.2 mmol, 391.0 mg)

  • Anhydrous

    
    -Dimethylformamide (DMF) (5.0 mL)
    

Step-by-Step Procedure:

  • Preparation: In a 25 mL round-bottom flask, suspend 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid (1.0 mmol) and finely powdered Cs₂CO₃ (1.2 mmol) in 5.0 mL of anhydrous DMF.

  • Deprotonation: Stir the suspension vigorously at room temperature for 15 minutes to ensure complete formation of the cesium carboxylate salt. Scientific Insight: The mixture will become slightly cloudy as the "naked" cesium salt forms[5].

  • Alkylation: Add the alkyl halide (1.1 mmol) dropwise via syringe.

  • Reaction: Stir the mixture at room temperature for 2–6 hours. Monitor via TLC (Eluent: 30% EtOAc in Hexanes).

  • Workup (Crucial for DMF removal): Quench the reaction by adding 15 mL of distilled water. Extract the aqueous layer with Ethyl Acetate (EtOAc) (3 × 15 mL).

  • Aqueous Washes: Combine the organic extracts and wash vigorously with a 5% aqueous LiCl solution or distilled water (4 × 15 mL). Scientific Insight: Multiple aqueous washes or the use of LiCl are strictly required to partition the DMF out of the organic layer.

  • Isolation: Wash with brine (1 × 15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The product is typically >95% pure without column chromatography.

References

  • Neises, B., & Steglich, W. (1978). "Simple Method for the Esterification of Carboxylic Acids." Angewandte Chemie International Edition, 17(7), 522-524. URL:[Link]

  • Jordan, A., Whymark, K. D., Sydenham, J., & Sneddon, H. F. (2021). "A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids." Green Chemistry, 23(17), 6405-6413. URL:[Link]

  • Saha, S., et al. (2020). "Cs2CO3-Mediated Rapid Room-Temperature Synthesis of 3-Amino-2-aroyl Benzofurans and Their Copper-Catalyzed N-Arylation Reactions." ACS Omega, 5(7), 3658–3669. URL:[Link]

  • Srivastava, V. (2024). "Cesium Carbonate (Cs2CO3) in Organic Synthesis: A Sexennial Update (2018 to Date)." Current Organic Chemistry, 28. URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: HPLC Purification of 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid

This guide provides in-depth technical support for researchers, scientists, and drug development professionals tackling the purification of 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid and its analogs. The unique structu...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals tackling the purification of 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid and its analogs. The unique structural characteristics of this molecule—a polar lactam, a carboxylic acid, and a chiral center—present specific challenges that require a well-designed High-Performance Liquid Chromatography (HPLC) strategy. This document moves beyond simple protocols to explain the underlying principles, enabling you to develop robust methods and effectively troubleshoot common issues.

Section 1: Understanding the Analyte - A Chemist's Perspective

Before developing a purification method, it is critical to understand the physicochemical properties of 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid. These properties dictate its behavior in a chromatographic system.

Key Structural Features & Their Chromatographic Implications:

FeatureImplication for HPLC Method Development
Pyrrolidone Core (Lactam) A polar, heterocyclic structure that contributes to the molecule's overall polarity. This can lead to poor retention on traditional non-polar stationary phases like C18.
Carboxylic Acid Group An acidic functional group that will be ionized (negatively charged) at neutral or basic pH. To achieve good retention and peak shape in reversed-phase HPLC, the mobile phase pH should be kept low (typically pH < 3) to suppress this ionization.[1]
Chiral Center (at C3) The molecule exists as a pair of enantiomers. If stereochemical purity is required, a specialized chiral separation technique is necessary, as standard achiral methods will not resolve them.[2][3]
Lack of a Strong Chromophore The molecule does not possess a significant UV-absorbing aromatic ring, meaning detection should be set to a low wavelength (e.g., 205-220 nm) to detect the amide and carboxyl bonds.

Section 2: Recommended HPLC Protocols & Methodologies

This section provides validated starting points for both achiral (for general purity assessment and purification) and chiral (for enantiomeric separation) analysis.

Q1: What is the best starting point for reversed-phase (achiral) purification?

Answer: For general purification of a crude synthetic mixture, a reversed-phase HPLC method using a C18 column with an acidic mobile phase is the most logical and effective starting point. The low pH ensures the carboxylic acid is in its neutral, more retained form, leading to better peak shape and resolution.

G cluster_prep Sample Preparation cluster_hplc HPLC System cluster_analysis Analysis & Optimization Prep Dissolve crude sample in initial mobile phase (e.g., 95:5 Water:ACN) or minimum DMSO Filter Filter through 0.45 µm syringe filter Prep->Filter Column Select Column: Primary: C18 (3-5 µm) Alternative: Polar-Embedded C18-AQ Filter->Column Inject MobilePhase Prepare Mobile Phase: A: 0.1% Formic Acid in Water B: 0.1% Formic Acid in Acetonitrile Gradient Run Scouting Gradient (e.g., 5-95% B over 15 min) MobilePhase->Gradient Detection Set Detection: UV @ 210 nm Gradient->Detection Analyze Analyze Chromatogram: Assess retention, resolution, and peak shape Detection->Analyze Optimize Optimize Gradient: Adjust slope around elution point for better resolution Analyze->Optimize Collect Collect Fractions & Analyze Optimize->Collect

Caption: Workflow for achiral HPLC purification.

  • Column Selection: Start with a high-quality, end-capped C18 column (e.g., 4.6 x 150 mm, 5 µm). If the compound shows very poor retention (eluting near the void volume), switch to a polar-embedded phase column (often designated with "AQ"), which provides better retention for polar analytes in highly aqueous mobile phases.[4]

  • Mobile Phase Preparation:

    • Solvent A: HPLC-grade water with 0.1% formic acid.

    • Solvent B: HPLC-grade acetonitrile (ACN) with 0.1% formic acid.

    • Rationale: Formic acid is a volatile modifier compatible with mass spectrometry (MS) and effectively lowers the pH to ~2.7, ensuring the carboxylic acid is protonated.[5][6]

  • Sample Preparation: Dissolve the crude material in a solvent that is weak or identical to the initial mobile phase conditions (e.g., 95:5 Water:ACN). If solubility is an issue, use a minimum amount of a stronger solvent like DMSO, but be aware this can distort the peak shape if the injection volume is large.[7] Filter the sample through a 0.22 or 0.45 µm syringe filter.

  • HPLC Method Parameters:

ParameterRecommended SettingRationale & Notes
Flow Rate 1.0 mL/min (for 4.6 mm ID column)Standard analytical flow rate. Can be scaled for preparative columns.
Column Temperature 30 °CUsing a column oven improves retention time stability.[7]
Detection UV at 210 nmMaximizes sensitivity for molecules lacking a strong chromophore.
Injection Volume 5 - 20 µLKeep low to avoid peak distortion and column overload.
Gradient Program 0-2 min: 5% BHolds at initial conditions for sample focusing.
2-17 min: 5% to 95% BA linear "scouting" gradient to determine elution time.
17-20 min: 95% BColumn wash.
20-25 min: 5% BRe-equilibration for the next run.[8]
  • Optimization: Once the approximate elution time is known, adjust the gradient to be shallower around the target peak to maximize resolution from nearby impurities.

Q2: How can I separate the R and S enantiomers of this compound?

Answer: Separating enantiomers requires a chiral environment. This is most commonly achieved directly using a Chiral Stationary Phase (CSP). An indirect method, involving derivatization to form diastereomers, is also possible but adds extra synthesis and purification steps.

This approach relies on the differential interaction of the two enantiomers with a chiral column packing material.[2] Polysaccharide-based CSPs are highly effective for a wide range of molecules, including N-acylated proline derivatives which are structurally similar to your compound.[3]

  • Column Selection: A polysaccharide-based column, such as one coated with amylose or cellulose derivatives (e.g., Chiralcel® OD-H, Chiralpak® AD-H), is an excellent starting point.

  • Mobile Phase System: Chiral separations on these columns are typically performed in normal-phase or polar-organic mode.

    • Primary System (Normal Phase): A mixture of n-Hexane and a polar alcohol modifier like isopropanol (IPA) or ethanol. A common starting ratio is 90:10 (Hexane:IPA).

    • Acidic Additive: Add a small amount of an acid, like 0.1% trifluoroacetic acid (TFA), to the mobile phase. This is crucial for acidic analytes to prevent strong ionic interactions with the stationary phase, which would otherwise lead to very broad or non-eluting peaks.[3]

  • HPLC Method Parameters:

ParameterRecommended SettingRationale & Notes
Column Chiralcel® OD-H (or similar)Proven effectiveness for resolving enantiomers of cyclic compounds.
Mobile Phase n-Hexane : Isopropanol : TFA (90 : 10 : 0.1)Isocratic elution is typical. The ratio of hexane to alcohol is the primary tool for adjusting retention and resolution.
Flow Rate 0.5 - 1.0 mL/minLower flow rates can sometimes improve resolution.[3]
Column Temperature 25 °CTemperature can significantly impact chiral recognition; keep it stable.
Detection UV at 210 nmSame as for achiral analysis.
  • Optimization: If resolution is poor, systematically vary the percentage of the alcohol modifier (e.g., try 5%, 15%, 20% IPA). In some cases, changing the alcohol (e.g., from IPA to ethanol) can dramatically alter the selectivity.

Section 3: Troubleshooting Guide (FAQs)

Even with a robust starting method, problems can arise. This section addresses the most common issues in a question-and-answer format.

G cluster_symptoms Observed Problem cluster_causes Potential Causes cluster_solutions Solutions Tailing Severe Peak Tailing Cause_Tailing1 Secondary Silanol Interactions Tailing->Cause_Tailing1 Cause_Tailing2 Sample Overload Tailing->Cause_Tailing2 DriftingRT Drifting Retention Times Cause_Drift1 Poor Equilibration DriftingRT->Cause_Drift1 Cause_Drift2 Mobile Phase Inconsistency DriftingRT->Cause_Drift2 Cause_Drift3 Temperature Fluctuation DriftingRT->Cause_Drift3 BroadSplit Broad or Split Peaks Cause_Broad1 Sample Solvent Mismatch BroadSplit->Cause_Broad1 Cause_Broad2 Column Contamination / Void BroadSplit->Cause_Broad2 Sol_Tailing1a Use stronger acid modifier (TFA) or operate at lower pH Cause_Tailing1->Sol_Tailing1a Sol_Tailing1b Use high-purity, end-capped column Cause_Tailing1->Sol_Tailing1b Sol_Tailing2 Dilute sample or reduce injection volume Cause_Tailing2->Sol_Tailing2 Sol_Drift1 Increase equilibration time (10-15 column volumes) Cause_Drift1->Sol_Drift1 Sol_Drift2 Prepare fresh mobile phase; cover reservoirs Cause_Drift2->Sol_Drift2 Sol_Drift3 Use a column oven Cause_Drift3->Sol_Drift3 Sol_Broad1 Dissolve sample in initial mobile phase Cause_Broad1->Sol_Broad1 Sol_Broad2 Use guard column; reverse/flush column Cause_Broad2->Sol_Broad2

Caption: A logical guide from problem to solution.

Q: My peak is tailing badly (asymmetry factor > 1.5). What's causing this and how do I fix it?

Answer: Peak tailing for an acidic compound like this is most often caused by unwanted secondary interactions with the stationary phase.

  • Primary Cause: Silanol Interactions. The silica backbone of C18 columns has residual silanol groups (-Si-OH). These sites are acidic and can be deprotonated, leading to ionic interactions with polar functional groups on your analyte. This "mixed-mode" retention mechanism results in a tail.[8]

    • Solution 1: Suppress Silanol Activity. Operate at a lower pH. While formic acid is good, switching to a stronger acid like 0.1% TFA (pH ~2) or 0.1% phosphoric acid will more effectively protonate the silanol groups, minimizing these secondary interactions.[1][8]

    • Solution 2: Use a Better Column. Modern, high-purity silica columns that are thoroughly end-capped have a much lower concentration of active silanol sites. Using a premium, well-maintained column is one of the best ways to ensure good peak shape.[4]

  • Secondary Cause: Column Overload. Injecting too much sample can saturate the active sites on the stationary phase, leading to tailing.

    • Solution: Dilute your sample by a factor of 10 and re-inject. If the peak shape improves significantly, you were overloading the column.[3]

Q: My retention time is unstable and shifts between injections. How do I stabilize it?

Answer: Drifting retention times are almost always due to a lack of equilibrium in the system.

  • Cause 1: Insufficient Column Equilibration. This is the most common reason. After a gradient run, the column needs to fully return to the initial mobile phase conditions.

    • Solution: Ensure your equilibration step at the end of the gradient is long enough. A good rule of thumb is to flush the column with 10-15 column volumes of the starting mobile phase. For a 4.6x150 mm column, this means equilibrating for 10-15 minutes at 1 mL/min.[8]

  • Cause 2: Mobile Phase Composition Change. The organic component of the mobile phase (ACN) is more volatile than water. Over a day, its concentration can decrease due to evaporation.

    • Solution: Prepare fresh mobile phase daily and keep the solvent reservoirs loosely covered to minimize evaporation.[1][8] If using an online mixer, ensure it is functioning correctly by running a premixed mobile phase to see if the problem disappears.[1]

  • Cause 3: Temperature Fluctuations. Chromatography is sensitive to temperature. Changes in ambient lab temperature can cause retention times to shift.

    • Solution: Always use a thermostatted column compartment (column oven) and set it to a stable temperature (e.g., 30-40 °C).[7]

Q: My peak is very broad or looks split into two. What is happening?

Answer: This is typically a problem with how the sample is introduced onto the column or a physical issue with the column itself.

  • Cause 1: Strong Sample Solvent. If you dissolve your sample in a solvent much stronger than the mobile phase (e.g., 100% DMSO or ACN) and inject it while the mobile phase is highly aqueous (e.g., 95% water), the sample will not "focus" into a tight band at the head of the column. It will travel down the column partially before it binds, resulting in a very broad or split peak.

    • Solution: Whenever possible, dissolve your sample in the initial mobile phase. If you must use a strong solvent for solubility, keep the injection volume as small as possible (< 5 µL).[7]

  • Cause 2: Column Frit Blockage or Void. Particulate matter from the sample or pump seals can clog the inlet frit of the column, causing poor flow distribution. A void can also form at the head of the column over time.

    • Solution 1 (Preventative): Always use a guard column and filter your samples. A guard column is a small, sacrificial column placed before your analytical column that will catch contaminants.[1]

    • Solution 2 (Corrective): Disconnect the column from the detector, reverse its direction, and flush it with a strong solvent (like 100% ACN). This can sometimes dislodge particulates from the inlet frit. If the problem persists, the column may need to be replaced.[7]

References

  • 1-(2-Methoxyethyl)-5-oxopyrrolidine-3-carboxylic acid. PubChem, National Center for Biotechnology Information. [Link]

  • HPLC Troubleshooting Guide. Waters Corporation. [Link]

  • HPLC Troubleshooting Guide. ResearchGate. [Link]

  • Troubleshooting and Performance Improvement for HPLC. Pharmapproach. [Link]

  • HPLC problems with very polar molecules. Axion Labs. [Link]

  • Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. [Link]

  • Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. [Link]

  • Evaluation of a Novel Positively-Charged Pyrrolidine-Based Chiral Derivatization Reagent for the Enantioseparation of Carboxylic Acids by LC-ESI-MS/MS. ResearchGate. [Link]

  • Separation of Pyrrolidine, 1-(4-methyl-2-nitrophenyl)- on Newcrom R1 HPLC column. SIELC Technologies. [Link]

  • Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. MDPI. [Link]

  • Synthesis and chemical transformations of 5-oxopyrrolidine-3-carboxylic acid. ResearchGate. [Link]

  • Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. PubMed. [Link]

  • Synthesis of 1-(2,4-difluorphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives and investigation of their anticancer activity. KTU ePubl. [Link]

  • Separation of 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-1-(2-methyl-4-sulfophenyl)-5-oxo- on Newcrom R1 HPLC column. SIELC Technologies. [Link]

  • HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica. [Link]

  • U.S. Pharmacopeia Methods for HPLC. Nacalai Tesque. [Link]

Sources

Optimization

Technical Support Center: 5-Oxopyrrolidine-2-Carboxylic Acid (PCA) Synthesis

Introduction Welcome to the Technical Support Center. If you are accessing this guide, you are likely encountering purity specifications failures with 5-oxopyrrolidine-2-carboxylic acid (also known as Pyroglutamic Acid,...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Welcome to the Technical Support Center. If you are accessing this guide, you are likely encountering purity specifications failures with 5-oxopyrrolidine-2-carboxylic acid (also known as Pyroglutamic Acid, PCA, or 5-Oxoproline).

PCA is a critical chiral building block and resolving agent. Its synthesis—typically the cyclodehydration of L-glutamic acid—appears deceptively simple. However, achieving pharmaceutical-grade purity (>99.5% chemical, >99% e.e.) requires navigating a complex kinetic landscape involving equilibrium constraints, racemization risks, and thermal degradation.

This guide is structured as a diagnostic portal. We move beyond "textbook" recipes to address the root causes of failure in the laboratory.

Part 1: Diagnostic Triage

Identify your specific failure mode to select the correct troubleshooting module.

Symptom Likely Root Cause Diagnostic Check Go To
Low Assay (<98%) Incomplete Cyclization (Equilibrium limited)HPLC shows peak for Glutamic Acid.Module 1
Low Specific Rotation Racemization (L-PCA

D-PCA)
Chiral HPLC shows enantiomer; MP is depressed (<155°C).Module 2
Yellow/Brown Color Thermal Degradation / CharringVisual inspection; solution is not clear/colorless.Module 3
Poor Crystal Habit Solvent entrapment / Fast nucleationTGA shows weight loss; crystals are needle-like/clumping.Module 4
Module 1: Chemical Purity (Incomplete Conversion)

The Issue: The product contains significant unreacted L-Glutamic Acid (L-Glu).

The Science: The formation of PCA is an intramolecular condensation reaction. It is an equilibrium process. In aqueous solution, the equilibrium constant (


) does not overwhelmingly favor PCA until high temperatures are reached. If water is not removed, the hydrolysis back to Glutamic Acid competes with the forward reaction.

Troubleshooting Protocol:

Q: I am refluxing in water, but my conversion stalls at 90-95%. Why? A: You have hit the equilibrium wall. At standard reflux (100°C), the presence of water prevents complete dehydration.

  • Corrective Action 1 (Melt Phase): If your equipment permits, transition to a melt reaction . Heat L-Glutamic acid to 135–140°C .

    • Why: This removes the solvent (water) entirely, driving the equilibrium to the right via Le Chatelier's principle.

    • Caution: Do not exceed 160°C, or you risk racemization (see Module 2).

  • Corrective Action 2 (Azeotropic Distillation): If a melt is impossible, use a high-boiling solvent (e.g., toluene or xylene) with a Dean-Stark trap to physically remove the water generated by the reaction.

Q: My reaction seems complete by TLC, but HPLC shows Glu peaks. A: This is often an analytical artifact or reversion during workup.

  • Check: Are you using an acidic mobile phase? PCA can hydrolyze back to Glu in strong acid/base over time. Ensure your samples are analyzed immediately after preparation.

Module 2: Optical Purity (Racemization)

The Issue: The product is chemically pure but optically impure (low enantiomeric excess).

The Science: The


-proton of PCA is acidic due to the adjacent carbonyl groups. Under thermal stress or extreme pH, this proton can be abstracted, leading to an enol intermediate that repopulates as a racemic mixture (L and D forms).

Q: I used the melt method (180°C) to ensure conversion, but my rotation is low. A: You exceeded the thermal ceiling. While high heat drives chemical conversion, it accelerates racemization exponentially.

  • The "Goldilocks" Zone: The optimal window is 135°C – 150°C .

    • 
      : Slow kinetics, incomplete conversion.
      
    • 
      : Rapid racemization onset.
      

Visualization: The Kinetic Landscape The following diagram illustrates the competing pathways of Cyclization (desired) vs. Racemization (undesired).

PCA_Pathways LGlu L-Glutamic Acid (Starting Material) LPCA L-PCA (Target Product) LGlu->LPCA Cyclization (-H2O, 135-140°C) LPCA->LGlu Hydrolysis (+H2O, Acid/Base) DPCA D-PCA (Optical Impurity) LPCA->DPCA Racemization (>160°C or High pH) Poly Polymers/Char (Thermal Degradation) LPCA->Poly Degradation (>200°C) DPCA->LPCA Racemization

Figure 1: Reaction pathways showing the critical balance between cyclization and racemization risks.

Module 3: Physical Appearance (Color & Byproducts)

The Issue: The crystals are off-white, yellow, or brown.

The Science: Coloration typically arises from two sources:

  • Trace Metal Contamination: Glutamic acid sources (especially fermentation-derived) can carry trace iron or copper, which form colored complexes.

  • Maillard-type Reactions: If the starting material contains residual sugars from fermentation, these react with the amine group before cyclization completes.

Troubleshooting Protocol:

Q: How do I remove the yellow color without losing yield? A: Activated carbon treatment is the industry standard, but timing is critical.

  • Dissolve crude PCA in water (50-60°C).

  • Add Activated Carbon (0.5 - 1.0% w/w) .

  • Stir for 30 minutes. Do not boil, as this can degrade the carbon's adsorption capacity.

  • Filter while hot through Celite to remove carbon fines.

  • Proceed to recrystallization.[1][2]

Module 4: Workup & Purification (Recrystallization)

The Issue: Final purity is stuck at 98-99%, or crystals are difficult to filter.

The Science: PCA is highly soluble in water but crystallizes well upon cooling. The key is controlling the supersaturation curve to reject impurities (Glu and D-PCA) into the mother liquor.

Standard Operating Procedure (SOP) for Recrystallization:

StepParameterTechnical Rationale
1. Dissolution Water, 0.8 parts per 1 part PCA (w/w) at 60-70°C.Minimizes solvent volume to maximize yield, but ensures saturation.
2. Seeding Add 0.1% pure L-PCA crystals at 50°C.Critical: Prevents "oiling out" and promotes the growth of the correct polymorph.
3. Cooling Slow ramp: 10°C per hour down to 5°C.Rapid cooling traps impurities inside the crystal lattice (occlusion).
4. Filtration Vacuum filtration. Wash with ice-cold acetone.Acetone displaces surface water and removes surface impurities without dissolving the product.

Q: I have high D-PCA (racemate) in my crude. Can I purify it? A: Yes, but it is difficult. L-PCA and DL-PCA (racemate) have different solubility profiles.

  • Strategy: Recrystallization from Ethanol/Ethyl Acetate mixtures can sometimes improve enantiomeric excess, as the racemate often has lower solubility than the pure enantiomer (or vice versa depending on the specific phase diagram), but typically, prevention (Module 2) is far superior to remediation.

Summary Workflow

Troubleshooting_Flow Start Start: Low Purity PCA CheckHPLC Analyze HPLC (Achiral & Chiral) Start->CheckHPLC Decision1 Is Glutamic Acid > 0.5%? CheckHPLC->Decision1 Action1 Action: Increase Temp to 135°C Remove Water (Melt/Azeotrope) Decision1->Action1 Yes Decision2 Is D-enantiomer > 1.0%? Decision1->Decision2 No Action1->Decision2 Action2 Action: Reduce Reaction Temp Check pH (aim for neutral) Decision2->Action2 Yes Decision3 Is Color Acceptable? Decision2->Decision3 No Action2->Decision3 Action3 Action: Activated Carbon Treatment (50°C aqueous solution) Decision3->Action3 No Final Proceed to Recrystallization (Water/Acetone Wash) Decision3->Final Yes Action3->Final

Figure 2: Decision tree for troubleshooting specific purity failures.

References
  • Ajinomoto Co., Inc. (1965). Racemization of optically-active pyroglutamic acid. US Patent 3,185,703. Link

  • Van der Werf, P., Orlowski, M., & Meister, A. (1971). Enzymatic conversion of 5-oxo-L-proline (L-pyrrolidone carboxylate) to L-glutamate. Proceedings of the National Academy of Sciences, 68(12), 2982-2985. Link

  • Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Link

  • Georganics. (2023). L-pyroglutamic acid – description and application. Link

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 7405, Pyroglutamic acid. Link

Sources

Reference Data & Comparative Studies

Validation

Spectroscopic Characterization Guide: 1-Methoxy-5-oxopyrrolidine-3-carboxylic Acid

Executive Summary & Application Context In the development of novel peptidomimetics and beta-lactamase inhibitors, the 1-methoxy-5-oxopyrrolidine-3-carboxylic acid scaffold represents a critical intermediate. Unlike its...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Application Context

In the development of novel peptidomimetics and beta-lactamase inhibitors, the 1-methoxy-5-oxopyrrolidine-3-carboxylic acid scaffold represents a critical intermediate. Unlike its N-H or N-alkyl counterparts, the N-methoxy (hydroxamic acid ether) functionality introduces unique electronic properties that influence both biological binding affinity and spectroscopic behavior.

This guide provides a comparative analysis of the 1H NMR profile of this molecule. We focus on distinguishing it from its primary synthetic precursor (the N-H analog) and optimizing solvent selection to resolve signal overlap—a common "performance" bottleneck in verifying this specific structure.

Structural Analysis & Spin System

The molecule consists of a


-lactam (pyrrolidinone) ring substituted at the 3-position with a carboxylic acid and at the 1-position with a methoxy group.
Molecular Visualization

The following diagram illustrates the atom numbering and connectivity used for spectral assignment.

G N1 N1 C2 C2 N1->C2 OMe OMe N1->OMe N-O Bond C3 C3 C2->C3 C4 C4 C3->C4 COOH COOH C3->COOH C5 C5 C4->C5 C5->N1 O_Carbonyl O C5->O_Carbonyl =O

Figure 1: Connectivity of 1-methoxy-5-oxopyrrolidine-3-carboxylic acid. Note the N-O bond which is chemically distinct from N-C bonds.

Comparative Spectroscopic Data

The "performance" of an NMR assay for this molecule is defined by its ability to resolve the N-methoxy singlet from the adjacent ring protons (H2) and to confirm the absence of the N-H precursor.

Chemical Shift Assignments (DMSO-d6 vs. CDCl3)

The following table synthesizes data derived from N-alkoxy lactam analogs and pyrrolidine-3-carboxylic acid derivatives [1, 2].

PositionProton TypeMultiplicity

(ppm) DMSO-


(ppm) CDCl

Diagnostic Note
N-OMe MethylSinglet (3H)3.75 – 3.85 3.80 – 3.90Key Identifier. Sharp singlet. Can overlap with H2 in CDCl

.
H-2a/b MethyleneMultiplet (2H)3.40 – 3.653.50 – 3.75Diastereotopic. Deshielded by N-O and

-COOH.
H-3 MethineQuintet/Mult (1H)3.05 – 3.203.10 – 3.30Stereocenter. Coupling to H2 and H4.
H-4a/b MethyleneMultiplet (2H)2.45 – 2.652.50 – 2.70Adjacent to Carbonyl (C5).
COOH AcidBroad Singlet (1H)12.50 – 12.80> 10.0 (Broad)Disappears with D

O shake.
Performance Comparison: Solvent Selection

Choosing the right solvent is critical for resolution.

  • DMSO-

    
     (Recommended): 
    
    • Pros: Excellent solubility for the polar carboxylic acid; separates the N-OMe singlet from the H-2 methylene protons more effectively than chloroform.

    • Cons: Strong water peak (3.33 ppm) may obscure H-3 if the sample is wet.

  • CDCl

    
     (Alternative): 
    
    • Pros: No water interference in the methine region.

    • Cons: Poor solubility for the free acid form; often requires derivatization (methyl ester) for clear spectra. The N-OMe and H-2 signals frequently overlap, creating a "false multiplet."

Distinguishing Alternatives (Quality Control)

A common synthetic route involves the cyclization of itaconic acid derivatives with O-methylhydroxylamine. A likely impurity is the non-methylated analog (if hydroxylamine was used) or incomplete cyclization.

Comparative Logic Flow

Use this workflow to validate the product identity against common alternatives.

Logic Start Acquire 1H NMR (DMSO-d6) Check_NH Check 8.0 - 9.5 ppm Start->Check_NH NH_Present Broad Singlet Present? Check_NH->NH_Present Is_NH Impurity: N-H Analog (5-oxopyrrolidine-3-COOH) NH_Present->Is_NH Yes Check_OMe Check 3.7 - 3.9 ppm NH_Present->Check_OMe No OMe_Present Sharp Singlet (3H)? Check_OMe->OMe_Present Is_Product CONFIRMED: 1-Methoxy-5-oxopyrrolidine-3-COOH OMe_Present->Is_Product Yes Is_Unknown Check Synthesis: Possible Ring Opening OMe_Present->Is_Unknown No

Figure 2: Decision tree for validating the N-methoxy substitution.

The "N-H" vs "N-OMe" Signature
  • Target Molecule (N-OMe): Shows a sharp 3H singlet at ~3.8 ppm. No exchangeable proton in the 8-9 ppm region.

  • Alternative (N-H): Shows a broad exchangeable proton at ~8.0-8.5 ppm (amide NH). Lacks the 3.8 ppm singlet.

Experimental Protocol

To ensure reproducibility and "Trustworthiness" (Part 2 of requirements), follow this self-validating protocol.

Sample Preparation
  • Mass: Weigh 5–10 mg of the solid acid.

  • Solvent: Add 0.6 mL of DMSO-

    
      (99.9% D).
    
    • Why: Ensures complete dissolution of the carboxylic acid and stabilizes the exchangeable COOH proton for quantification if needed.

  • Filtration: If the solution is cloudy (indicating inorganic salts from synthesis), filter through a glass wool plug into the NMR tube.

Acquisition Parameters (600 MHz equivalent)
  • Pulse Sequence: zg30 (30° excitation pulse) to prevent saturation of the carboxylic acid proton.

  • Relaxation Delay (D1): Set to 5.0 seconds .

    • Reasoning: The quaternary carbons and the carboxylic acid proton have long T1 relaxation times. A short D1 will lead to under-integration of the COOH signal, failing the stoichiometry check.

  • Scans (NS): 16 or 32 (Sufficient for >5 mg sample).

  • Temperature: 298 K (25°C).

Validation Step (D2O Shake)
  • Acquire the standard spectrum.

  • Add 1 drop of D

    
    O to the tube and shake.
    
  • Re-acquire.

  • Result: The broad signal at >12 ppm (COOH) must disappear. The singlet at 3.8 ppm (N-OMe) must remain .

    • Note: If the 3.8 ppm signal disappears or shifts significantly, you have likely isolated the N-hydroxy (hydroxamic acid) analog, not the N-methoxy ether.

References

  • Synthesis and chemical transformations of 5-oxopyrrolidine-3-carboxylic acid. Source: ResearchGate / Kaunas University of Technology. Context: Provides baseline shifts for the 5-oxopyrrolidine-3-carboxylic acid core (N-H analog) used for comparative subtraction. URL:[Link]

  • Synthesis of 1-(2-Hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives. Source: MDPI (Molecules 2025). Context: Establishes the coupling patterns (H3, H2, H4) for 1-substituted-5-oxopyrrolidine-3-carboxylic acids, validating the ring proton assignments. URL:[Link]

  • 1H NMR chemical shifts of N-methoxy-N-methyl benzamides. Source: NISCAIR (Indian Journal of Chemistry). Context: Validates the chemical shift range (3.7–3.9 ppm) and singlet nature of the N-methoxy group in amide/lactam environments. URL:[Link]

Comparative

High-Resolution IR Spectroscopy of 5-Oxopyrrolidine-3-Carboxylic Acid: A Comparative Guide to Carbonyl Band Resolution

Executive Summary 5-Oxopyrrolidine-3-carboxylic acid (often referred to as a substituted pyroglutamic acid analogue) is a highly versatile heterocyclic scaffold utilized extensively in the development of novel antimicrob...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

5-Oxopyrrolidine-3-carboxylic acid (often referred to as a substituted pyroglutamic acid analogue) is a highly versatile heterocyclic scaffold utilized extensively in the development of novel antimicrobial and anticancer agents[1]. Characterizing this molecule and its derivatives via Fourier-Transform Infrared (FTIR) spectroscopy presents a distinct analytical challenge: the precise resolution of two closely spaced carbonyl (C=O) stretching bands belonging to the lactam ring and the carboxylic acid group.

This guide objectively compares the performance of the two primary FTIR sampling modalities—Attenuated Total Reflectance (ATR) and Potassium Bromide (KBr) Pellet Transmission . By detailing the physical chemistry behind spectral artifacts, this guide provides drug development professionals with the causality behind experimental choices and self-validating protocols for optimal spectral resolution.

Mechanistic Causality: The Carbonyl Conundrum

In 5-oxopyrrolidine-3-carboxylic acid derivatives, the two carbonyl groups exhibit competing vibrational mechanics that push their absorption frequencies dangerously close to one another:

  • The Lactam Carbonyl (N-C=O): In standard open-chain amides, the Amide I band (C=O stretch) typically appears around 1650 cm⁻¹. However, the geometric constraint of the 5-membered pyrrolidine ring restricts the resonance between the nitrogen lone pair and the carbonyl carbon. This increases the double-bond character of the C=O, shifting the absorption to a higher frequency. In 5-oxopyrrolidine derivatives, this band typically manifests between 1665 cm⁻¹ and 1682 cm⁻¹ [2].

  • The Carboxylic Acid Carbonyl (HO-C=O): Free monomeric carboxylic acids absorb near 1760 cm⁻¹. However, in the solid state, these molecules form strongly hydrogen-bonded dimers. This intermolecular H-bonding weakens the C=O bond, shifting the stretch down to 1713 cm⁻¹ to 1725 cm⁻¹ [2].

Because these two bands are separated by less than 50 cm⁻¹, any perturbation to the solid-state hydrogen-bonding network during sample preparation will cause peak broadening, shifting, and ultimate overlap.

Modality Comparison: ATR-FTIR vs. KBr Transmission

When analyzing these closely spaced bands, the choice of sampling technique fundamentally alters the observed spectrum.

KBr Pellet (Transmission Mode)

Historically the gold standard, KBr pellets provide a true transmission spectrum with a longer effective pathlength, offering superior sensitivity for trace analysis[3]. However, KBr is highly hygroscopic. Moisture absorbed during grinding introduces a strong water bending vibration (δ H-O-H) at ~1640 cm⁻¹, which directly overlaps with and artificially broadens the lactam C=O band[4]. Furthermore, the extreme pressure required to fuse the KBr matrix (typically 8–10 tons) can disrupt the delicate carboxylic acid dimers or induce polymorphic phase changes, leading to unresolved carbonyl peaks[5].

ATR-FTIR (Attenuated Total Reflectance)

ATR utilizes an internal reflection element (e.g., Diamond or Germanium) where an evanescent wave penetrates the sample[4]. Because it requires zero matrix dilution and only minimal clamping pressure, ATR preserves the native crystalline hydrogen-bonding network of 5-oxopyrrolidine-3-carboxylic acid. This results in sharply resolved lactam and acid carbonyl bands. However, researchers must account for the wavelength-dependent penetration depth of ATR, which makes high-frequency bands appear artificially weaker compared to transmission spectra[6].

G Sample 5-Oxopyrrolidine-3-Carboxylic Acid (Native Solid State) ATR ATR-FTIR Sampling (Zero Pressure, Dry) Sample->ATR Direct Contact KBr KBr Pellet Sampling (High Pressure, Hygroscopic) Sample->KBr Grinding & Pressing ATR_Mech Preserves Native H-Bonding (Acid Dimers Intact) ATR->ATR_Mech KBr_Mech Disrupts H-Bonding & Introduces H2O KBr->KBr_Mech ATR_Result Resolved Carbonyl Bands (Lactam ~1670 cm⁻¹ | Acid ~1715 cm⁻¹) ATR_Mech->ATR_Result KBr_Result Broad/Overlapping Bands (+ H2O bending at ~1640 cm⁻¹) KBr_Mech->KBr_Result

Caption: Influence of FTIR sampling modalities on the H-bonding and carbonyl resolution.

Self-Validating Experimental Protocols

Protocol A: Diamond ATR-FTIR Workflow (Preferred for High Resolution)

Use this protocol when structural integrity and precise carbonyl resolution are the primary analytical goals.

  • Crystal Cleaning & Validation: Wipe the diamond ATR crystal with spectroscopy-grade isopropanol and a lint-free wipe. Self-Validation: Collect a background spectrum; the baseline must be perfectly flat with no residual organic peaks before proceeding.

  • Sample Application: Place ~2–5 mg of 5-oxopyrrolidine-3-carboxylic acid powder directly onto the center of the crystal. Do not grind the sample beforehand.

  • Pressure Application: Lower the pressure anvil until the built-in slip-clutch clicks. Causality: Consistent, controlled pressure ensures intimate contact with the evanescent wave without crushing the crystal lattice.

  • Data Acquisition: Scan from 4000 to 400 cm⁻¹ at 4 cm⁻¹ resolution (typically 32–64 scans).

  • Spectral Correction: Apply an ATR depth-of-penetration correction algorithm in your spectrometer's software. Causality: Because penetration depth (

    
    ) is directly proportional to wavelength (
    
    
    
    ), lower wavenumber peaks (like the carbonyls) will appear disproportionately intense compared to high wavenumber peaks (like the N-H/O-H stretches) without this correction[6].
Protocol B: KBr Pellet Workflow (Preferred for Trace Analysis)

Use this protocol only if you are matching against legacy transmission libraries or performing quantitative trace analysis.

  • Matrix Preparation: Dry spectroscopy-grade KBr powder in an oven at 110°C for at least 24 hours to eliminate absorbed moisture[4]. Store in a desiccator.

  • Milling: Weigh ~1–2 mg of the analyte and ~100 mg of dry KBr. Gently grind in an agate mortar for exactly 60 seconds. Causality: Over-grinding introduces lattice defects and atmospheric moisture, while under-grinding causes severe baseline sloping due to the Christiansen scattering effect.

  • Pressing: Transfer the homogenized mixture to a 13 mm pellet die. Apply a vacuum for 2 minutes to remove trapped air, then apply 8–10 tons of pressure for 3 minutes. Self-Validation: The resulting pellet must be visually transparent; opacity indicates poor homogenization or moisture absorption, which will ruin the spectrum[4].

  • Acquisition: Place the pellet in the transmission holder and scan against a blank KBr background.

Quantitative Data & Spectral Artifact Analysis

The following table summarizes the performance of both modalities specifically regarding the 5-oxopyrrolidine-3-carboxylic acid scaffold.

Analytical ParameterDiamond ATR-FTIRKBr Pellet Transmission
Lactam C=O Resolution Excellent: Sharp peak at ~1665–1680 cm⁻¹Poor to Fair: Often broadened by water interference
Acid C=O Resolution Excellent: Sharp peak at ~1713–1725 cm⁻¹Fair: Susceptible to pressure-induced dimer disruption
Moisture Interference None: Analyzed in native stateHigh: Hygroscopic KBr introduces δ H-O-H at ~1640 cm⁻¹
Pressure Artifacts None: Slip-clutch prevents lattice crushingHigh: 10 tons of pressure can cause polymorphic shifts
Sample Prep Time < 1 minute10–15 minutes (requires hydraulic press)
Sensitivity Moderate (shallow penetration depth)High (longer effective pathlength)

Conclusion & Recommendations

For the routine structural characterization of 5-oxopyrrolidine-3-carboxylic acid and its derivatives, Diamond ATR-FTIR is the superior modality . By eliminating the extreme pressures and hygroscopic matrices associated with KBr pellets, ATR preserves the native hydrogen-bonded dimers of the carboxylic acid and the strained geometry of the lactam ring. This prevents the artificial broadening of the bands, allowing researchers to cleanly resolve the lactam N-C=O stretch (~1670 cm⁻¹) from the carboxylic acid HO-C=O stretch (~1715 cm⁻¹). KBr pellets should be reserved strictly for quantitative trace analysis where the extended pathlength is absolutely necessary.

References

1.[2] New heterocyclic benzoxazole-pyrrolidin-2-one derivatives: Synthesis, biological assessment, DFT and docking investigations - Arabian Journal of Chemistry. [Link] 2.[1] Synthesis of 1-(2-Hydroxyphenyl)- and (3,5-Dichloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as Promising Scaffolds for the Development of Novel Antimicrobial and Anticancer Agents - MDPI. [Link] 3.[3] What Are The Advantages Of Using Kbr Pellets For Ftir Analysis Compared To Atr? Achieve Superior Sensitivity And Accuracy - Kintek Press. [Link] 4.[4] Attenuated Total Reflection (ATR) Mode - Advantages for FT-IR Spectroscopy - AZoM. [Link] 5.[5] KBr Pellet Method - Shimadzu.[Link] 6.[6] Why terminal groups in polymers do not appear on ATR-FTIR while they appear on FTIR instruments using KBr cells? - ResearchGate. [Link]

Sources

Validation

Analytical Decision Guide: Mass Spectrometry Profiling of 1-Methoxy-5-oxopyrrolidine-3-carboxylic Acid

Executive Summary & Compound Profile 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid (C₆H₉NO₄, MW: 159.14 Da) represents a challenging class of analytes often encountered as synthetic impurities in racetam drug development...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Compound Profile

1-Methoxy-5-oxopyrrolidine-3-carboxylic acid (C₆H₉NO₄, MW: 159.14 Da) represents a challenging class of analytes often encountered as synthetic impurities in racetam drug development or as specialized metabolic byproducts. Its structure combines three distinct functionalities—a polar carboxylic acid, a lactam (cyclic amide), and a labile N-methoxy group—creating a "fragmentation triad" that behaves differently under varying ionization energies.

This guide objectively compares the two primary mass spectrometry workflows: LC-ESI-MS/MS (Negative vs. Positive Mode) and GC-EI-MS .

Key Finding: While Positive Mode ESI (ESI+) is standard for many amines, Negative Mode ESI (ESI-) is the superior quantitative approach for this specific molecule due to the acidic moiety, offering higher sensitivity and cleaner background, whereas ESI+ provides richer structural confirmation data regarding the N-methoxy group.

Comparative Analysis: Ionization & Fragmentation Modes

Method A: LC-ESI-MS/MS (Negative Mode) – The Quantitative Standard

Mechanism: Deprotonation of the carboxylic acid group (


, m/z 158).
Best For:  Trace quantification, biological matrices (plasma/urine), and avoiding adduct formation.
  • Primary Pathway: The dominant fragmentation event is decarboxylation (loss of CO₂), driven by the stability of the resulting pyrrolidone anion.

  • Secondary Pathway: Cleavage of the N-O bond.

Method B: LC-ESI-MS/MS (Positive Mode) – The Structural Validator

Mechanism: Protonation of the amide carbonyl or N-methoxy oxygen (


, m/z 160).
Best For:  Structural elucidation, distinguishing isomers, and qualitative screening.
  • Primary Pathway: The N-methoxy group is highly labile in positive mode, leading to a characteristic loss of methanol (CH₃OH) or formaldehyde (CH₂O), which is diagnostic for this impurity class.

Method C: GC-EI-MS (Derivatization Required) – The Orthogonal Check

Mechanism: Electron Impact (70 eV) on methyl- or silyl-derivatives. Best For: Complex mixtures where LC separation is difficult; verifying total impurity profiles.

  • limitation: The free acid is non-volatile and thermally unstable. It must be derivatized (e.g., with TMS or BF₃/MeOH), adding a sample prep step that introduces variability.

Data Presentation & Characteristic Ions[1][2][3][4][5][6][7][8][9][10]

The following table summarizes the theoretical and observed transitions based on first-principles fragmentation logic of pyrrolidone derivatives [1, 2].

ParameterESI Negative Mode (-) ESI Positive Mode (+) GC-EI-MS (TMS-Derivative)
Precursor Ion m/z 158

m/z 160

m/z 303

Base Peak (Fragment) m/z 114 (Loss of CO₂)m/z 128 (Loss of CH₃OH)m/z 288 (Loss of CH₃)
Secondary Fragment m/z 84 (Loss of CH₂O)m/z 142 (Loss of H₂O)m/z 73 (TMS group)
Mechanism Type Charge-remote fragmentationCharge-driven eliminationRadical-cation cleavage
Sensitivity (S/N) High (Acidic proton)Medium (Amide protonation)High (but requires prep)
Selectivity High for CarboxylatesHigh for N-Alkoxy groupsHigh for structure fingerprinting

Fragmentation Pathways (Visualized)

Understanding the causality of fragmentation is crucial for setting Multiple Reaction Monitoring (MRM) transitions.

Diagram 1: ESI Negative Mode Pathway (Quantitative)

In negative mode, the charge is localized on the carboxylate. The energy barrier for decarboxylation is low, making the transition


 the most robust quantifier.

ESI_Negative M_H Precursor [M-H]- m/z 158 (Deprotonated Acid) Frag1 Product Ion m/z 114 (1-methoxy-5-oxopyrrolidin-3-ide) M_H->Frag1 Decarboxylation (-CO2, 44 Da) Primary Quantifier Frag3 Product Ion m/z 83 (Loss of OMe radical - Rare) M_H->Frag3 Homolytic Cleavage Frag2 Product Ion m/z 86 (Loss of CO from Lactam) Frag1->Frag2 Ring Contraction (-CO, 28 Da)

Caption: ESI(-) Fragmentation. The loss of CO₂ (44 Da) is the dominant, low-energy pathway ideal for quantification.

Diagram 2: ESI Positive Mode Pathway (Structural)

Positive mode highlights the N-methoxy functionality. The loss of 32 Da (Methanol) is a "fingerprint" for N-methoxy amides, distinguishing it from simple N-methyl or N-hydroxy analogs.

ESI_Positive M_H Precursor [M+H]+ m/z 160 (Protonated Amide/Methoxy) FragA Product Ion m/z 128 (Loss of CH3OH) M_H->FragA Elimination (-32 Da) Diagnostic for N-OMe FragB Product Ion m/z 142 (Loss of H2O) M_H->FragB Dehydration (-18 Da) Common for Acids FragC Product Ion m/z 100 (Combined Loss: -CH3OH, -CO) FragA->FragC Lactam Cleavage (-CO)

Caption: ESI(+) Fragmentation. The elimination of methanol (32 Da) confirms the N-methoxy substitution pattern.

Experimental Protocols

To ensure reproducibility, the following protocols are designed to be self-validating.

Protocol A: LC-MS/MS Optimization (Direct Injection)

Objective: Optimize MRM transitions for trace analysis.

  • Standard Preparation: Dissolve 1 mg of 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid in 50:50 Methanol:Water. Dilute to 1 µg/mL.

  • Infusion: Infuse directly into the MS source at 10 µL/min using a syringe pump.

  • Source Parameters (ESI-):

    • Spray Voltage: -3500 V (Negative mode is sensitive to arcing; keep lower than positive).

    • Capillary Temp: 300°C.

    • Sheath Gas: 30 arb units (assist desolvation of the polar acid).

  • Optimization Step (Self-Validation):

    • Ramp Collision Energy (CE) from 10 to 50 eV.

    • Success Criteria: Identify the CE where the precursor (m/z 158) intensity drops to 10% and the product (m/z 114) maximizes. Typically ~20-25 eV for this decarboxylation [3].

Protocol B: Chromatographic Separation

Objective: Retain the polar acid without ion suppression.

  • Column: C18 is often insufficient for this polarity. Use a Polar-Embedded C18 or HILIC column.

  • Mobile Phase A: Water + 0.1% Formic Acid (for ESI+) or 10mM Ammonium Acetate (pH 5.0) for ESI-.[1][2][3]

    • Note: Ammonium acetate is critical for ESI- to ensure the acid is deprotonated in the source [4].

  • Mobile Phase B: Acetonitrile.

Analytical Decision Tree

Use this workflow to select the correct method for your specific analytical goal.

Decision_Tree Start Start: Analyze 1-Methoxy-5-oxopyrrolidine-3-COOH Goal What is the primary analytical goal? Start->Goal Quant Trace Quantification (e.g., <0.1% Impurity) Goal->Quant Sensitivity Needed Struct Structure Confirmation (Unknown Identification) Goal->Struct Fingerprinting Needed Complex Complex Matrix (e.g., Reaction Mix) Goal->Complex Separation Issue Method1 Method A: LC-ESI-MS/MS (Negative) Target: m/z 158 -> 114 Quant->Method1 Best S/N for Acids Method2 Method B: LC-ESI-MS/MS (Positive) Target: m/z 160 -> 128 Struct->Method2 Diagnostic Fragments Method3 Method C: GC-EI-MS (Requires Derivatization) Complex->Method3 High Resolution Separation

Caption: Workflow for selecting the optimal ionization strategy based on analytical requirements.

References

  • BenchChem. (2025).[1] A Comparative Guide to the Spectroscopic Characterization of Novel Pyrrolidinone Derivatives. Retrieved from

  • Jackson, G. et al. (2020).[4] Fragmentation pathways of α-pyrrolidinophenone synthetic cathinones. International Journal of Mass Spectrometry. Retrieved from

  • Prasain, J. (2010).[5] Ion fragmentation of small molecules in mass spectrometry. UAB Mass Spectrometry Workshop. Retrieved from

  • Petreska Stanoeva, J. et al. (2022).[6] Establishing Mass Spectral Fragmentation Patterns for Pyrrolizidine Alkaloids using LC-ESI-MS/MS. Macedonian Journal of Chemistry and Chemical Engineering. Retrieved from

Sources

Comparative

Analytical &amp; Functional Differentiation: 1-Methoxy-5-oxopyrrolidine vs. 1-Methoxyphenyl Derivatives

[1] Executive Summary & Structural Basis[1] In drug development and organic synthesis, the ambiguity of the "methoxy" signal (typically 3.7–4.0 ppm in H NMR) often leads to misidentification between N-alkoxy lactams and...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary & Structural Basis[1]

In drug development and organic synthesis, the ambiguity of the "methoxy" signal (typically


 3.7–4.0 ppm in 

H NMR) often leads to misidentification between N-alkoxy lactams and aromatic ethers .

This guide provides a definitive technical framework to distinguish 1-Methoxy-5-oxopyrrolidine (an N-alkoxy lactam, also known as N-methoxy-2-pyrrolidinone) from 1-Methoxyphenyl derivatives (anisoles/aromatic ethers).[1] While they share a methoxy motif, their electronic environments, reactivity profiles, and spectral signatures are fundamentally distinct.

Structural Divergence
  • 1-Methoxy-5-oxopyrrolidine: A cyclic hydroxamic acid derivative.[1] It features a non-aromatic lactam ring with a labile N–O bond.[1]

  • 1-Methoxyphenyl Derivatives: Aromatic ethers where the methoxy group is attached to a stable benzene ring.[1]

Visualizing the Core Difference

The following diagram illustrates the structural and functional divergence between the two chemical classes.

StructuralComparison Target Unknown Methoxy Compound (~3.8 ppm Singlet) SubA 1-Methoxy-5-oxopyrrolidine (N-Alkoxy Lactam) Target->SubA Possibility A SubB 1-Methoxyphenyl Derivative (Anisole/Aromatic Ether) Target->SubB Possibility B FeatureA1 Aliphatic Ring (Multiplets 1.8-3.6 ppm) SubA->FeatureA1 FeatureA2 Lactam Carbonyl (IR: ~1700 cm-1) SubA->FeatureA2 FeatureA3 Reactive N-O Bond (Acylating Agent) SubA->FeatureA3 FeatureB1 Aromatic Ring (Signals 6.5-8.0 ppm) SubB->FeatureB1 FeatureB2 Ether Linkage (C-O-C Stretch) SubB->FeatureB2 FeatureB3 Stable Ether (EAS Reactivity) SubB->FeatureB3

Figure 1: Structural and functional divergence between N-alkoxy lactams and aromatic ethers.

Analytical Differentiation

Nuclear Magnetic Resonance (NMR)

The most common error is relying solely on the methoxy singlet. The definitive distinction lies in the ring protons .[1]

Comparative

H NMR Data (in CDCl

)
Feature1-Methoxy-5-oxopyrrolidine1-Methoxyphenyl (Anisole) Derivatives
-OCH

Singlet

3.85 – 3.95 ppm
(Deshielded by N-O induction)

3.70 – 3.85 ppm
(Resonance stabilized)
Ring Protons Aliphatic Multiplets (

1.9 – 3.6 ppm)
Characteristic 3-group pattern for pyrrolidine.[1]
Aromatic Signals (

6.5 – 8.0 ppm)
Coupling constants (

Hz) typical of arenes.[1]
Carbonyl Carbon (

C)

165 – 175 ppm
Distinct Lactam C=O signal.[1]
Absent (Unless an ester/ketone substituent is present).[1]
Aromatic Carbons (

C)
Absent

114 – 160 ppm
C-O ipso carbon is highly deshielded (~160 ppm).[1]

Expert Insight: If your spectrum shows a methoxy singlet at 3.8 ppm but is silent in the 6.5–8.0 ppm region, you are almost certainly dealing with the N-alkoxy lactam (or a related aliphatic hydroxamate), not an anisole.

Infrared Spectroscopy (FT-IR)

IR provides a rapid "Go/No-Go" decision point.[1]

  • 1-Methoxy-5-oxopyrrolidine: Exhibits a strong, sharp Lactam C=O stretch at 1680–1710 cm

    
     .[1]
    
  • 1-Methoxyphenyl Derivatives: Lack the lactam carbonyl.[1] Their primary features are C=C aromatic breathing (1500/1600 cm

    
    ) and C–O–C ether stretching  (1000–1300 cm
    
    
    
    ).[1]
Mass Spectrometry (MS)

Fragmentation pathways differ due to bond stability.[1]

  • N-Alkoxy Lactam: The N–O bond is the "weak link."[1] Expect fragmentation involving the loss of the methoxy radical or cleavage of the N–O bond

    
    .[1]
    
  • Anisole Derivative: The Ar–O bond is strong.[1] Primary fragmentation often involves the loss of a methyl radical

    
     or formaldehyde 
    
    
    
    , leaving the phenolic cation.

Functional Reactivity Profile

Distinguishing these compounds is not just analytical; it is a safety and stability imperative.[1]

Reactivity Matrix
Reactivity Type1-Methoxy-5-oxopyrrolidine1-Methoxyphenyl Derivatives
Hydrolysis Susceptible. Acidic/Basic hydrolysis cleaves the lactam ring to form

-amino acid derivatives or hydroxamic acids.[1]
Stable. Ethers are resistant to hydrolysis under standard conditions.[1]
Nucleophilic Attack High. The carbonyl is activated; acts as an acylating agent.[1]Low. The ring is electron-rich; acts as a nucleophile.[1]
Safety Class Potential Mutagen. N-alkoxy amides can act as direct acylating agents of DNA bases.[1]General Irritant. Generally lower genotoxic concern unless substituted with nitro/amino groups.[1]

Experimental Protocols

Protocol A: The "Diagnostic" NMR Workflow

Use this protocol to definitively identify the core structure.

  • Sample Prep: Dissolve ~5-10 mg of the unknown in 0.6 mL CDCl

    
      (Chloroform-d). Note: Avoid DMSO-d
    
    
    
    initially as solvent peaks can obscure aliphatic multiplets.[1]
  • Acquisition: Run a standard proton scan (minimum 16 scans, 1 second relaxation delay).[1]

  • Processing: Phase and baseline correct. Reference the residual CHCl

    
     peak to 7.26 ppm.[1]
    
  • Analysis Logic:

    • Integrate the singlet at ~3.8 ppm (Set to 3H).

    • Check the 6.5–8.5 ppm region.[1][2]

      • Signal Present?

        
        Aromatic (1-Methoxyphenyl derivative). [1]
        
      • Signal Absent?

        
         Check 1.8–3.6 ppm .[1] If multiplets integrate to 6H (relative to 3H methoxy), it is 1-Methoxy-5-oxopyrrolidine .[1]
        
Protocol B: Thin Layer Chromatography (TLC) Differentiation

Use this for rapid benchtop verification.

  • Stationary Phase: Silica Gel 60 F

    
    .[1]
    
  • Mobile Phase: 50% Ethyl Acetate / 50% Hexanes.[1]

  • Visualization:

    • UV (254 nm): 1-Methoxyphenyl derivatives will show strong quenching (dark spot) due to aromatic conjugation. 1-Methoxy-5-oxopyrrolidine will be UV weak/inactive (faint or invisible).[1]

    • Stain (Iodine or KMnO

      
      ):  The lactam will stain with Iodine (reversible yellow/brown). Anisoles are often less responsive to mild stains but will char with p-Anisaldehyde stain upon heating.[1]
      

Decision Matrix & Workflow

The following flowchart summarizes the logic for distinguishing these two classes of compounds.

DecisionTree Start Unknown Sample (Methoxy Singlet Detected) Test1 Test 1: UV Absorbance (TLC/HPLC) Start->Test1 Result1A Strong UV Absorbance (254 nm) Test1->Result1A Result1B Weak/No UV Absorbance Test1->Result1B Test2 Test 2: 1H NMR (Aromatic Region) Result1A->Test2 Result1B->Test2 Result2A Signals at 6.5-8.0 ppm Test2->Result2A Result2B Silent at 6.5-8.0 ppm Multiplets at 1.8-3.6 ppm Test2->Result2B Test3 Test 3: IR Spectroscopy Result2A->Test3 Result2B->Test3 Result3A No C=O Stretch (C=C Aromatic present) ConclusionA CONFIRMED: 1-Methoxyphenyl Derivative Result3A->ConclusionA Result3B Strong C=O Stretch (~1700 cm-1) ConclusionB CONFIRMED: 1-Methoxy-5-oxopyrrolidine Result3B->ConclusionB

Figure 2: Analytical decision tree for compound identification.

References

  • National Institute of Standards and Technology (NIST). (2023).[1] Mass Spectral Library: 1-Methyl-2-pyrrolidinone (Analogous Lactam Data).[1] NIST Chemistry WebBook.[1] [Link]

  • National Institute of Advanced Industrial Science and Technology (AIST). (2023).[1] Spectral Database for Organic Compounds (SDBS): Anisole and Pyrrolidone Derivatives.[1] SDBS.[1] [Link]

  • Royal Society of Chemistry. (2015).[1] The Reactivity of β-Lactams and N-alkoxy analogues.[1] ChemComm/RSC Journals.[1] [Link]

  • PubChem. (2023).[1] Compound Summary: 1-Methyl-5-oxopyrrolidine-3-carboxylic acid (Structural Analog).[1] National Library of Medicine.[1] [Link]

Sources

Validation

Technical Comparison: Reference Standard Grades for 1-Methoxy-5-oxopyrrolidine-3-carboxylic Acid

Executive Summary: The Metrological Challenge 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid is a specialized N-alkoxy lactam derivative.[1][2] Unlike its common analog, Pyroglutamic acid (5-oxoproline), the presence of th...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Metrological Challenge

1-Methoxy-5-oxopyrrolidine-3-carboxylic acid is a specialized N-alkoxy lactam derivative.[1][2] Unlike its common analog, Pyroglutamic acid (5-oxoproline), the presence of the N-methoxy functionality significantly alters its physicochemical profile, particularly its lack of strong UV chromophores and potential for hydrolytic instability.

In drug development, this molecule typically appears as:

  • A Process-Related Impurity: Often downstream of N-hydroxy succinimide (NHS) ester coupling reactions or hydroxamic acid synthesis.[1][2]

  • A Genotoxic Impurity (GTI) Candidate: N-alkoxy amides share structural alerts with mutagenic hydroxamic acids, necessitating strict quantification at ppm levels.[1][2]

The Core Problem: There is currently no Pharmacopeial (USP/EP) monograph for this specific entity.[2] Researchers often rely on "Research Grade" catalog chemicals which frequently overestimate purity due to "Area %" calculations that fail to account for moisture, inorganic salts, and solvent entrapment—critical errors for a hygroscopic polar acid.

This guide compares the three available grades of reference materials and provides a self-validating protocol for establishing a Primary Reference Standard in-house.

Comparative Analysis: Reference Standard Grades

The choice of standard grade dictates the validity of your quantitative data. For a molecule like 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid, relying on UV purity (Area %) is scientifically unsound due to its low extinction coefficient.[1][2]

Table 1: Performance Matrix of Standard Grades
FeatureGrade A: Primary Reference Standard (qNMR) Grade B: Secondary/Working Standard Grade C: Research Chemical (Catalog)
Intended Use Absolute quantification, release testing, GTI risk assessment.[1][2]Routine batch release, stability monitoring.Early discovery screening, qualitative ID only.[1]
Purity Assignment Mass Balance / qNMR (Absolute wt/wt %)Potency Transfer (Calibrated against Grade A)Chromatographic Purity (Area % via HPLC-UV)
Traceability SI-traceable (via NIST/BIPM traceable Internal Standard).Traceable to Grade A.Often unknown or "Batch dependent".[1][2]
Uncertainty Low (< 1.0%).[1][2][3] Includes water/solvent/inorganics.[1][2]Moderate (1.0 - 2.0%).[1][2]High (> 5.0%).[1][2][4] Ignores water/salts.[1][2]
Critical Risk High cost; requires expert NMR analysis.[1][2]Drift over time if not re-qualified.[1][2]False Negatives: May underestimate impurity levels by 10-20% due to water content.[1][2]

Decision Logic & Traceability

The following diagram illustrates the hierarchy of qualification. You should not use Grade C for any regulatory submission or safety calculation.[1][2]

ReferenceHierarchy SI_Unit SI Unit (Mole) NIST_SRM NIST/BIPM Traceable CRM (e.g., Benzoic Acid, Maleic Acid) SI_Unit->NIST_SRM Metrological Traceability qNMR qNMR Experiment (Primary Ratio Method) NIST_SRM->qNMR Internal Standard Prim_Std Grade A: Primary Reference Standard 1-Methoxy-5-oxopyrrolidine-3-COOH (Assigned Purity: 98.4% w/w) qNMR->Prim_Std Purity Assignment Sec_Std Grade B: Working Standard (Calibrated via HPLC against Grade A) Prim_Std->Sec_Std Potency Transfer (HPLC) Res_Grade Grade C: Research Chemical (Vendor CoA: '98% Area') Res_Grade->Prim_Std Purification & Qualification

Figure 1: Metrological traceability chain required to establish a defensible Primary Reference Standard for non-compendial impurities.

Experimental Protocols (Self-Validating Systems)

Since you likely cannot purchase a USP standard for this molecule, you must qualify a commercial sample (Grade C) into a Primary Standard (Grade A).[2]

Protocol 1: Absolute Purity by qNMR (The Gold Standard)

Rationale: qNMR is a primary ratio method.[2][5] It does not rely on the analyte's response factor.[1] It detects residual solvents and water (indirectly if using D₂O/DMSO exchange) that UV methods miss.[1][2]

Reagents:

  • Analyte: ~10-15 mg of 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid.[1][2]

  • Internal Standard (IS): Maleic Acid (TraceCERT® or NIST SRM 350b).[1][2] Reason: Maleic acid has a sharp singlet at ~6.2 ppm, well-separated from the pyrrolidine ring protons.

  • Solvent: DMSO-d₆ (99.9% D). Reason: Ensures solubility of the polar carboxylic acid and prevents exchange of the N-Methoxy protons.

Procedure:

  • Weighing: Accurately weigh (±0.002 mg) the analyte (

    
    ) and the Internal Standard (
    
    
    
    ) into the same vial. Target a 1:1 molar ratio.
  • Dissolution: Add 600 µL DMSO-d₆. Vortex until fully dissolved.[1][2]

  • Acquisition:

    • Instrument: 400 MHz NMR or higher.[1][2][4]

    • Pulse Sequence: 90° pulse.

    • Relaxation Delay (D1): 60 seconds . Critical: This ensures full relaxation (5 × T1) for accurate integration.

    • Scans: 16 or 32.[1][2]

  • Processing: Phase and baseline correct manually.

  • Integration: Integrate the IS singlet (

    
    ) and the characteristic N-Methoxy singlet of the analyte (
    
    
    
    , approx 3.6-3.8 ppm).[2]

Calculation:


[1][2]

Where


 is the number of protons (3 for N-OMe, 2 for Maleic Acid) and 

is molecular weight.
Protocol 2: Purity Confirmation by LC-MS/MS

Rationale: qNMR gives the value, but LC-MS confirms identity and detects organic impurities that might overlap in NMR.[1]

Method Parameters:

  • Column: Waters ACQUITY HSS T3 (1.8 µm, 2.1 x 100 mm).[1][2] Reason: "T3" bonding is required to retain polar acids; standard C18 will result in void volume elution.

  • Mobile Phase A: 0.1% Formic Acid in Water.[1][2]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 0% B hold for 1 min, ramp to 30% B over 10 mins. Reason: Shallow gradient required for polar retention.

  • Detection: ESI Negative Mode (M-H)⁻.

    • Target Ion: m/z ~158.05 (Calculated for C₆H₉NO₄).[1][2]

    • Fragment: Look for loss of CO₂ (m/z 114) or loss of -OMe (m/z 127).[1][2]

Analytical Workflow Visualization

This workflow ensures that the standard you use for calculating impurity levels in your drug product is scientifically valid.

Workflow cluster_Check Identity Check cluster_Quant Purity Assignment Raw Raw Material (Catalog Grade) LCMS LC-MS/MS (Confirm m/z 158) Raw->LCMS HNMR 1H-NMR (Confirm Structure) Raw->HNMR TGA TGA/KF (Water/Volatiles) LCMS->TGA If ID Pass qNMR_Val qNMR (Absolute Purity) HNMR->qNMR_Val Final Certified Primary Standard (Valid for Release) TGA->Final Correction Factor qNMR_Val->Final Assay Value

Figure 2: The "Self-Validating" workflow to convert a raw chemical into a reference standard.

Expert Insights & Pitfalls

  • Hygroscopicity Trap: Pyrrolidine-carboxylic acids are notoriously hygroscopic.[1][2] A "98%" catalog standard may actually be 85% active compound and 13% water.[1]

    • Solution: Always perform Karl Fischer (KF) titration or TGA.[1][2] If material is limited, qNMR is superior because it measures the active moiety directly relative to the internal standard, effectively ignoring the water weight in the final calculation.

  • The "N-Methoxy" Shift: In ¹H-NMR, the N-methoxy singlet (approx 3.7 ppm) is diagnostic.[1][2] If this signal is missing or split, you may have the N-H analog (Pyroglutamic acid) or an ester hydrolysis product.[1][2]

  • Stability: N-alkoxy compounds can be sensitive to strong acids.[1][2] Avoid using TFA (Trifluoroacetic acid) in your LC mobile phases if you observe degradation; stick to Formic Acid or Ammonium Acetate buffers.[1][2]

References

  • BIPM (Bureau International des Poids et Mesures). "The application of quantitative NMR (qNMR) for the determination of the purity of organic calibration standards." Metrologia, 2020.[1]

  • FDA (U.S. Food and Drug Administration). "Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics."[1][2] FDA.gov, 2015.[1]

  • Holzgrabe, U., et al. "Quantitative NMR spectroscopy—Applications in drug analysis."[1] Journal of Pharmaceutical and Biomedical Analysis, 2005.[1]

  • ICH (International Council for Harmonisation). "Impurities in New Drug Substances Q3A(R2)."[1][2] ICH Guidelines, 2006.[1]

  • European Pharmacopoeia (Ph.[1][2][6][7] Eur.). "Chapter 5.12: Reference Standards." EDQM, Current Edition.[1]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid

Topic: Personal protective equipment for handling 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid Audience: Researchers, scientists, and drug development professionals.[1] CAS No: 1565379-07-8 Molecular Formula: C₆H₉NO₄ Phy...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Personal protective equipment for handling 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid Audience: Researchers, scientists, and drug development professionals.[1]

CAS No: 1565379-07-8 Molecular Formula: C₆H₉NO₄ Physical State: Solid (Powder)[1][2]

Critical Safety Profile & Risk Assessment

Core Directive: Treat 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid as a functionalized organic acid and a potential severe eye irritant .[1]

While specific toxicological data for this exact intermediate is limited, structure-activity relationship (SAR) analysis with analogous compounds (e.g., 1-Boc-pyrrolidine-3-carboxylic acid, Pyrrolidine-3-carboxylic acid) dictates a Category 2 Skin Irritant and Category 2A/1 Eye Irritant classification [1, 2].[1] The carboxylic acid moiety (


) contributes to acidity-driven tissue damage, while the 

-methoxy lactam functionality warrants caution regarding potential sensitization.[1]

Hazard Statements (Inferred & Standardized):

  • H315: Causes skin irritation.[1][3][4]

  • H319: Causes serious eye irritation.[1][3]

  • H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling this compound in a research setting.

Component Specification Operational Logic
Hand Protection Nitrile Gloves (Double-gloving) [1]• Inner: 4 mil Nitrile[1]• Outer: 5-8 mil NitrilePermeation Defense: Organic acids can permeate thin latex.[1] Double gloving provides a breakthrough time buffer >4 hours.[1] Change outer gloves immediately upon splash contact.[1]
Eye Protection Chemical Safety Goggles (ANSI Z87.1 / EN 166 compliant)Vapor/Dust Seal: Standard safety glasses are insufficient.[1] Goggles prevent airborne dust or splash entry, critical for acidic solids that can cause corneal opacity.[1]
Respiratory N95 / P2 (Minimum) or Fume Hood (Preferred)Inhalation Control: As a powder, static charge can aerosolize particles.[1] If weighing outside a hood, a respirator is mandatory to prevent mucous membrane irritation.[1]
Body Defense Lab Coat (Cotton/Poly blend) + Closed-toe shoesSkin Barrier: Standard protection against solid particulate accumulation on clothing.[1]
Decision Logic: PPE & Handling Workflow

The following diagram illustrates the decision-making process for safe handling based on the physical state of the compound.

PPE_Workflow Start Start: Handling 1-Methoxy-5-oxopyrrolidine-3-carboxylic acid StateCheck Determine Physical State Start->StateCheck Solid Solid (Powder) StateCheck->Solid Solution Solution (Dissolved) StateCheck->Solution HoodCheck Is Fume Hood Available? Solid->HoodCheck GloveCheck Check Glove Compatibility (Solvent Dependent) Solution->GloveCheck HoodYes Use Fume Hood (Sash at proper height) HoodCheck->HoodYes Yes HoodNo STOP: Require N95/P100 Respirator + Goggles HoodCheck->HoodNo No Action Proceed with Experiment HoodYes->Action HoodNo->Action DoubleGlove Double Nitrile Gloves + Splash Goggles GloveCheck->DoubleGlove DoubleGlove->Action

Caption: Decision matrix for selecting appropriate PPE based on handling state (solid vs. solution).

Operational Handling Protocol
A. Weighing & Transfer (High Risk Phase) [1]
  • Static Control: Pyrrolidine derivatives often exhibit static cling.[1] Use an anti-static gun or ionizer if available.[1]

  • Containment: Always weigh inside a chemical fume hood. If a balance is not available in the hood, use a pre-tared closed vessel for transport.[1]

  • Technique:

    • Place the receiving vial in the balance.

    • Transfer solid using a clean spatula.

    • Immediately recap the source container to minimize moisture uptake (hygroscopic potential).[1]

    • Wipe the exterior of the source container with a dry tissue before returning to storage.[1]

B. Solubilization
  • Solvent Choice: Soluble in polar organic solvents (DMSO, Methanol, DMF).[1]

  • Exothermic Caution: Dissolution of carboxylic acids can be slightly exothermic.[1] Add the solid to the solvent , not vice versa, to prevent localized heating and splashing.[1]

C. Storage
  • Conditions: Store at 2–8°C (Refrigerator) under inert gas (Nitrogen or Argon) if possible.

  • Incompatibilities: Segregate from Strong Oxidizing Agents and Strong Bases .[1]

Disposal & Decontamination Plan

Do not dispose of this compound down the drain.[1] Follow this specific waste stream protocol:

Waste Type Disposal Path Notes
Solid Waste Hazardous Solid Waste (Trace Organics) Double-bag in clear polyethylene bags.[1] Label as "Irritant Solid".[1]
Liquid Waste Organic Acid Waste If dissolved in organic solvents, dispose of in the "Halogenated" or "Non-Halogenated" organic solvent stream depending on the solvent used.[1] Do not mix with basic waste (risk of heat generation).[1]
Contaminated Sharps Sharps Container Needles/syringes used with the solution must be disposed of immediately without recapping.[1]
Spill Cleanup Dry Sweep / Absorb Solid: Sweep carefully to avoid dust.[1] Use a damp paper towel for final residue.Liquid: Absorb with vermiculite or sand.[1] Neutralize trace acid residues with dilute Sodium Bicarbonate (NaHCO₃).[1]
References
  • Namiki Shoji Co., Ltd. (2021).[1] Building Blocks Catalogue: 1-methoxy-5-oxopyrrolidine-3-carboxylic acid. Retrieved from [Link][1]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.